6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Core Science & Biosynthesis

Structure-Activity Relationship (SAR) of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine Derivatives: A Guide for Therapeutic Design

An In-Depth Technical Guide

Abstract

The benzothiazole nucleus is a privileged heterocyclic scaffold renowned for its wide spectrum of pharmacological activities.[1] This guide focuses on a specific, highly functionalized subset: 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine derivatives. These compounds are characterized by a unique electronic profile, stemming from the interplay between the electron-donating 6-methoxy group and the strongly electron-withdrawing 5-nitro group, all appended to the versatile 2-aminobenzothiazole core. We will dissect the synthetic routes to this scaffold, provide a detailed analysis of its structure-activity relationships (SAR), and explore its mechanistic potential in drug discovery. This document serves as a technical resource for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the rational design and optimization of novel therapeutics based on this promising chemical entity.

The 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine Scaffold: An Introduction

The Pharmacological Significance of Benzothiazoles

Benzothiazole and its derivatives are cornerstones in medicinal chemistry, forming the structural basis of compounds with diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and kinase inhibitory effects.[1][2][3] The bicyclic system's relative planarity and rich electronic features allow for effective interactions with a variety of biological targets, making it an attractive starting point for drug discovery programs.[4]

The Core Structure: A Unique Electronic and Functional Landscape

The 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine core is a synthetically accessible and highly versatile intermediate.[5][6] Its key features include:

• The 2-amino group: A primary site for derivatization, allowing for the introduction of diverse functionalities to modulate potency, selectivity, and pharmacokinetic properties.[7]

• The 6-methoxy group: An electron-donating group that influences the electron density of the aromatic system, potentially enhancing interactions with specific biological targets.[8]

• The 5-nitro group: A powerful electron-withdrawing group that significantly polarizes the molecule. This feature can be critical for receptor binding but may also present challenges related to metabolism and toxicity, making it a key point for bioisosteric modification.[9][10]

Caption: Core chemical structure of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.

Synthetic Strategies and Derivatization

Synthesis of the Core Scaffold

The synthesis of 2-aminobenzothiazole derivatives is a well-established process in organic chemistry. The core scaffold of 6-methoxy-5-nitrobenzo[d]thiazol-2-amine is typically prepared via the oxidative cyclization of a substituted thiourea. This process begins with a commercially available or synthesized substituted aniline.

The key starting material, 4-methoxy-3-nitroaniline , is reacted with a thiocyanate salt (e.g., ammonium thiocyanate) in an acidic medium. The subsequent in-situ oxidative cyclization, often mediated by bromine in acetic acid, yields the desired 2-aminobenzothiazole core.[1][2][8] This method is robust and allows for the preparation of the scaffold on a gram scale.

Caption: General synthetic workflow for the core benzothiazole scaffold.

Derivatization at the 2-Amino Position

The exocyclic amino group at the C-2 position is the most common site for introducing chemical diversity. Its nucleophilic nature allows for a wide range of chemical transformations, including:

• Schiff Base Formation: Condensation with various aromatic or heterocyclic aldehydes to form imines. This is a facile and efficient method to explore a large chemical space.[11]

• Acylation and Sulfonylation: Reaction with acyl chlorides, sulfonyl chlorides, or anhydrides to form amide and sulfonamide linkages. These linkages can introduce crucial hydrogen bond donors and acceptors for target engagement.[1]

• Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates. The resulting (thio)urea moiety can significantly alter the compound's electronic and lipophilic properties.[7]

Experimental Protocol: Synthesis of a Schiff Base Derivative

This protocol describes a representative method for synthesizing a Schiff base from the core scaffold. This self-validating system includes reaction monitoring and purification steps to ensure product integrity.

Objective: To synthesize (E)-N-(4-hydroxybenzylidene)-6-methoxy-5-nitrobenzo[d]thiazol-2-amine.

Materials:

• 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (1.0 eq)

• 4-Hydroxybenzaldehyde (1.1 eq)

• Absolute Ethanol (20 mL per mmol of starting material)

• Glacial Acetic Acid (catalytic amount, ~2-3 drops)

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• Developing solvent: Toluene:Ethyl Acetate (7:3)

Procedure:

• Reactant Setup: To a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 6-methoxy-5-nitrobenzo[d]thiazol-2-amine (e.g., 225 mg, 1.0 mmol) and absolute ethanol (20 mL). Stir until the solid is mostly dissolved.

• Addition of Aldehyde: Add 4-hydroxybenzaldehyde (e.g., 134 mg, 1.1 mmol) to the mixture, followed by 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reaction: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC. Spot the starting material and the reaction mixture on a TLC plate and elute with the developing solvent. The formation of a new, typically less polar, spot indicates product formation. The reaction is complete upon consumption of the limiting reagent.

• Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted aldehyde.

• Drying & Characterization: Dry the product under vacuum. Characterize the final compound by determining its melting point and using spectroscopic methods (¹H-NMR, IR, Mass Spectrometry) to confirm its structure and purity.[11]

Structure-Activity Relationship (SAR) Analysis

The following analysis synthesizes findings from literature on related benzothiazole derivatives to postulate the SAR for this specific scaffold.

The Pivotal Role of the 2-Amino Group

Modifications at the C-2 position are paramount for tuning biological activity.

• Small Alkyl/Acyl Groups: Simple N-acetylation may decrease activity in some contexts by blocking a key hydrogen bond donating site, but can also improve cell permeability.

• Aromatic/Heterocyclic Substituents: The introduction of additional aromatic rings via imine, amide, or urea linkages is a common strategy in developing potent anticancer agents.[7] These appended rings can engage in additional π-π stacking or hydrophobic interactions within a target's binding site, such as the ATP-binding pocket of kinases.[12]

Influence of the 6-Methoxy and 5-Nitro Substituents

The substitution pattern on the benzene ring creates a distinct electronic environment.

• 6-Methoxy Group: This electron-donating group increases the electron density of the benzothiazole system, which can be favorable for certain receptor interactions. In studies of anti-inflammatory benzothiazoles, a methoxy group at position 6 was associated with high activity.[8]

• 5-Nitro Group: As a strong electron-withdrawing group, the nitro moiety dramatically lowers the pKa of the 2-amino group and polarizes the entire ring system. This can be beneficial for forming strong interactions with polar residues in a binding pocket. However, the presence of a nitro group is often a liability in drug development due to potential reduction into toxic aniline metabolites.[9][10]

Bioisosteric Replacement of the Nitro Group: A Critical Optimization Strategy

Given the potential toxicity associated with aromatic nitro groups, their replacement with bioisosteres is a critical step in lead optimization.[13] The goal is to retain the beneficial electronic and steric properties while improving the safety profile.

• Potential Replacements: Common bioisosteres for a nitro group include cyano (-CN), sulfonyl (-SO₂R), and trifluoromethyl (-CF₃) groups.

• Expected Outcomes: Replacing the -NO₂ with a -CN group, for example, maintains the strong electron-withdrawing character and planarity while often reducing metabolic liabilities. This strategy can lead to compounds with improved drug-like properties.[10]

Caption: Key sites for SAR modification on the benzothiazole scaffold.

SAR Summary Table

The following table summarizes the expected impact of various substitutions based on established medicinal chemistry principles for benzothiazoles.

Position	Modification Type	R-Group Example	Expected Impact on Activity	Rationale
C-2	Schiff Base	-(N=CH)-Ph-4-OH	Increase	Introduces H-bond acceptor/donor and allows for further hydrophobic interactions.[11]
C-2	Amide Linkage	-NH-CO-Ph	Variable	Can enhance binding via H-bonds but may increase rigidity.[7]
C-5	Nitro (NO₂)	-NO₂	Potent	Strong electron-withdrawing nature enhances binding but carries potential toxicity.[9]
C-5	Cyano (CN)	-CN	Maintain/Improve	Bioisosteric replacement preserves electronic pull while potentially improving safety profile.[10]
C-5	Amino (NH₂)	-NH₂	Change in Profile	Reduction of nitro group creates a new derivatization point and alters activity class.[1][2]
C-6	Methoxy (OCH₃)	-OCH₃	Favorable	Electron-donating group often associated with enhanced activity in related series.[8]

Biological Evaluation & Mechanistic Insights

Overview of Biological Activities

While data on the specific 6-methoxy-5-nitro derivative is emerging, related nitrobenzothiazoles have shown significant promise as anti-inflammatory, antioxidant, and neuroprotective agents, particularly in models of epilepsy.[9][14] The broader benzothiazole class is extensively studied for anticancer activity, often through the inhibition of protein kinases that are crucial for cancer cell proliferation and survival.[2][15]

Case Study: Kinase Inhibition

Many benzothiazole derivatives function as ATP-competitive kinase inhibitors.[2] The planar heterocyclic system is well-suited to occupy the adenine-binding region of the ATP pocket, while substituents at the C-2 position can extend into more selective hydrophobic pockets to confer potency and selectivity. The electronic polarization induced by the 5-nitro group could enhance interactions with the hinge region of the kinase, a common binding motif for this class of inhibitors.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

Objective: To quantify the inhibitory potency of a test derivative against a target kinase (e.g., Aurora Kinase, ALK).[15][16]

Materials:

• Test Compound (serial dilutions in DMSO)

• Recombinant Kinase Enzyme

• Kinase Substrate (specific to the enzyme)

• ATP (at or near its Km for the enzyme)

• Kinase Assay Buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (or equivalent)

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO. Dispense a small volume (e.g., 1 µL) of each dilution into the wells of the assay plate. Include positive (no compound) and negative (no enzyme) controls.

• Enzyme/Substrate Addition: Prepare a master mix of the kinase and its specific substrate in the appropriate assay buffer. Add this mix to all wells except the negative controls.

• Initiation and Incubation: Initiate the kinase reaction by adding ATP to all wells. Incubate the plate at room temperature (or 30°C) for a predetermined time (e.g., 60 minutes), ensuring the reaction remains in the linear range.[2]

• Reaction Termination & Detection: Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

• Data Acquisition: After a brief incubation (e.g., 10 minutes), measure the luminescence on a plate reader.

• Data Analysis: The raw luminescence data is converted to percent inhibition relative to the controls. The IC₅₀ value is then calculated by fitting the concentration-response data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).[2]

Caption: Experimental workflow for a luminescence-based kinase inhibition assay.

Future Directions & Conclusion

The 6-methoxy-5-nitrobenzo[d]thiazol-2-amine scaffold represents a fertile ground for the development of novel therapeutic agents. The structure-activity relationships discussed herein provide a clear roadmap for optimization.

• The C-2 position is the primary handle for modulating potency and selectivity through the addition of diverse, often aromatic, substituents.

• The 5-nitro group is a powerful modulator of electronic properties and a likely contributor to potency, but its replacement with safer bioisosteres is a critical step for clinical translation.

• The 6-methoxy group is predicted to be a favorable substitution, contributing positively to the overall activity profile.

Future Research Should Focus On:

• Systematic Bioisosteric Replacement: Synthesizing and testing a focused library of compounds where the 5-nitro group is replaced with cyano, sulfonamide, or trifluoromethyl groups.

• Expanded Derivatization at C-2: Exploring a wider range of heterocyclic and constrained substituents at the 2-amino position to probe for novel interactions.

• ADMET Profiling: Early-stage assessment of metabolic stability, solubility, and potential toxicity for the most promising derivatives to ensure the selection of viable drug candidates.

• In Vivo Efficacy Studies: Advancing optimized compounds into relevant animal models to validate their therapeutic potential based on the in vitro activity profile.

By applying these rational design principles, researchers can effectively harness the therapeutic potential of this unique benzothiazole scaffold to develop next-generation medicines.

References

• Benchchem.
• Al-Ostoot, F.H., et al. (2026).
• SRIRAMCHEM. 6-methoxybenzo[d]thiazol-2-amine.
• Khalil, A.M., et al. (2021). Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains.
• IOSR Journal.
• ResearchGate.
• Bathula, S., et al.
• Sharma, V., et al. Structure Activity Relationship Study of benzo[d]thiazol-2(3H)one Based Receptor Ligands. PMC.
• Ramamurthy, K., et al. (2025). Efficacy of 6-nitrobenzo[d]thiazol-2 Amine Derivative (N3)
• ResearchGate.
• ResearchGate. The synthesis scheme of compound 6-nitrobenzo[d]thiazol-2-amine (named as N3).
• Kiseleva, A.S., et al. (2021). Synthesis of biologically active derivatives of 2-aminobenzothiazole. PMC - NIH.
• Corbo, F., et al. 2-Aminobenzothiazole derivatives.
• Unknown Author.
• Benchchem. Benchmarking the performance of "2-Methoxy-5-nitrobenzo[d]thiazole" in different cancer models.
• Kamal, A., et al. (2014). Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)
• Chemspace. Bioisosteric Replacements.
• Carradori, S., et al. (2022). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. MDPI.
• Farshbaf, A., et al. SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES.
• Venkatesh, P., et al. (2009). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES.
• Wang, Y., et al. Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H) - PMC.
• Szyszkowska, A., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. MDPI.
• Indian Journal of Pharmaceutical Education and Research. (2023).

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Literature review of nitro-substituted benzothiazole pharmacophores

An In-Depth Technical Guide for Drug Discovery

Executive Summary

The benzothiazole scaffold represents a privileged structure in medicinal chemistry, possessing an inherent affinity for diverse biological targets. When functionalized with a nitro group (–NO₂) , particularly at the 6-position, the pharmacophore undergoes a fundamental shift in reactivity and biological profile. This guide analyzes the dual nature of nitro-substituted benzothiazoles: their potency as "suicide substrates" in antitubercular applications and their capability as ROS-generating cytotoxic agents in oncology. We critically examine the synthetic pathways, Structure-Activity Relationships (SAR), and the delicate balance between therapeutic efficacy and genotoxic risk associated with the nitro "warhead."

The Nitro-Benzothiazole "Warhead": Mechanistic Causality

The inclusion of a nitro group is rarely a passive steric choice; it is almost invariably an electronic or metabolic trigger.

1.1 Antitubercular Mechanism: The Suicide Substrate

In the context of Mycobacterium tuberculosis (Mtb), nitro-benzothiazoles (and their structural cousins, benzothiazinones like BTZ043) function via a prodrug activation mechanism .

• Target: Decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), an enzyme essential for cell wall arabinan synthesis.[1][2]

• Mechanism: The nitro group is not the inhibitor itself. It acts as a substrate for the flavoenzyme DprE1. The enzyme reduces the nitro group (–NO₂) to a nitroso intermediate (–NO).[2]

• Covalent Capture: This reactive nitroso species specifically attacks the thiol group of Cys387 in the active site, forming a semi-mercaptal covalent adduct. This irreversibly inactivates the enzyme—a classic "suicide inhibition" strategy.[2]

1.2 Anticancer Mechanism: Oxidative Stress & Apoptosis

In oncology, the mechanism diverges. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the benzothiazole ring, facilitating interactions with DNA and protein kinases.

• ROS Generation: Metabolic reduction of the nitro group (often by nitroreductases in hypoxic tumor environments) generates radical anions. These species induce oxidative stress, damaging DNA and triggering apoptosis via the mitochondrial (intrinsic) pathway .

• Kinase Inhibition: 2-substituted-6-nitrobenzothiazoles have shown affinity for tyrosine kinases (e.g., EGFR, VEGFR), where the planar heterocycle intercalates or binds in the ATP-binding pocket, blocking downstream signaling.

Synthetic Architectures

The synthesis of nitro-substituted benzothiazoles requires precise control to prevent over-oxidation or premature reduction of the nitro group.

2.1 The Jacobson Cyclization (Radical Pathway)

The most robust method for generating the 2-amino-6-nitrobenzothiazole core involves the radical cyclization of substituted anilines.

Reaction Logic: We utilize Hugerschoff’s reaction conditions (Bromine/KSCN). The bromine acts as an oxidant to generate a thiocyanogen radical or cation species in situ, which attacks the electron-rich aniline ring. The nitro group on the aniline directs the cyclization to the ortho position via electronic deactivation of the meta position.

Experimental Protocols

Standardized methodologies for reproducibility.

Protocol A: Synthesis of 2-Amino-6-Nitrobenzothiazole

Objective: To synthesize the core scaffold for further SAR exploration.

• Reagent Setup: Dissolve 4-nitroaniline (0.1 mol) in glacial acetic acid (100 mL). Ensure the vessel is equipped with a mechanical stirrer and a dropping funnel.

• Thiocyanation: Add potassium thiocyanate (KSCN) (0.4 mol) to the solution. Cool the mixture to 0–5°C using an ice-salt bath. Critical Step: Temperature control is vital to prevent polymerization.

• Oxidative Cyclization: Add a solution of bromine (0.1 mol) in glacial acetic acid (25 mL) dropwise over 60 minutes. Maintain temperature below 5°C.

  • Observation: The mixture will turn into a slurry. The bromine acts as the oxidant to close the thiazole ring.

• Work-up: Stir for an additional 2 hours at room temperature. Pour the reaction mixture into crushed ice (500 g).

• Neutralization: Neutralize the slurry with Ammonium Hydroxide (NH₄OH) until pH ~8. A yellow precipitate will form.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

  • Yield Expectation: 70–80%.[3]

  • Melting Point Validation: 248–250°C.

Protocol B: DprE1 Inhibition Assay (In Vitro)

Objective: To validate the "suicide inhibition" mechanism against Mycobacterial targets.

• Enzyme Prep: Recombinant M. tuberculosis DprE1 (purified).

• Substrate: Farnesylphosphoryl-β-D-ribofuranose (FPR) or Decaprenylphosphoryl-β-D-ribose (DPR).

• Reaction: Incubate DprE1 (50 nM) with the nitro-benzothiazole test compound (various concentrations) for 30 minutes at 30°C in phosphate buffer (pH 7.5).

• Initiation: Add substrate (FPR/DPR) and cofactor FAD.

• Detection: Monitor the formation of the oxidized product (DPX) via HPLC or a coupled fluorescence assay (using Amplex Red/Peroxidase if H₂O₂ generation is coupled).

• Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀. Note: For suicide inhibitors, time-dependent inhibition (k_inact/K_I) is a more accurate metric than simple IC₅₀.

Medicinal Chemistry & SAR Analysis

4.1 Structure-Activity Relationship (SAR) Summary

The position of the nitro group and the substituent at C-2 are determinants of specificity.

Position	Substituent	Effect on Activity	Mechanism Note
C-6	-NO₂	Critical for Anti-TB	Essential for DprE1 reduction/covalent bonding.[2] Removal abolishes activity.
C-6	-NO₂	High for Anticancer	Increases electrophilicity; enhances DNA intercalation.
C-2	-NH₂ (Free Amine)	Moderate	Good starting point, but often metabolically labile.
C-2	-NH-CO-R (Amide)	Enhanced	Improves lipophilicity and cell permeability. Bulky R-groups can fit hydrophobic pockets in kinases.
C-2	-N=CH-Ar (Schiff Base)	Variable	often hydrolytically unstable; stabilizes radical anions in some anticancer models.

4.2 Toxicity vs. Efficacy: The Genotoxicity Paradox

The primary liability of nitroaromatics is mutagenicity (Ames positive).

• The Problem: The nitro group can be reduced by human nitroreductases (e.g., in the liver) to hydroxylamines, which can alkylate DNA.

• The Solution (Optimization):

  • Steric Hindrance: Placing bulky groups ortho to the nitro group can sterically hinder human nitroreductases while remaining accessible to the specific bacterial DprE1.

  • Electronic Tuning: Using electron-withdrawing groups (e.g., -CF₃) elsewhere on the ring can alter the reduction potential, making the nitro group harder to reduce by mammalian enzymes but still reducible by the specific bacterial target.

Mechanistic Visualization

The following diagram illustrates the divergent pathways of the nitro-benzothiazole pharmacophore in bacterial vs. mammalian cancer cells.

References

• Trefzer, C., et al. (2010).[4] Benzothiazinones: prodrugs that target DprE1, an essential enzyme in Mycobacterium tuberculosis cell wall synthesis. Science. Retrieved from [Link]

• Makarov, V., et al. (2014). Towards a new combination therapy for tuberculosis with next generation benzothiazinones. EMBO Molecular Medicine. Retrieved from [Link]

• ResearchGate. (2019).[5] Synthesis of Novel Nitro Substituted Benzothiazole Derivatives and Antibacterial activity. Retrieved from [Link]

• ACS Medicinal Chemistry Letters. (2014). Syntheses and Antituberculosis Activity of 1,3-Benzothiazinone Sulfoxide. Retrieved from [Link]

• Journal of Chemical Reviews. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds. Retrieved from [Link]

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The Pivotal Role of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine in the Synthesis of High-Performance Azo Dyes

An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive examination of 6-methoxy-5-nitrobenzo[d]thiazol-2-amine, a key heterocyclic aromatic amine, and its strategic application in the synthesis of advanced azo dyes. We will dissect the fundamental chemical principles, from the critical diazotization process to the subsequent azo coupling reaction, that enable the creation of dyes with desirable properties. This document is intended for researchers, chemists, and professionals in drug development and material science who are engaged in the design and synthesis of novel chromophores. We will explore the nuanced relationship between the molecular architecture of this specific benzothiazole derivative and the resulting tinctorial and fastness properties of the dyes. Detailed, field-proven experimental protocols are provided, underpinned by mechanistic insights and authoritative references to ensure scientific integrity and reproducibility.

Introduction: The Benzothiazole Core in Modern Dye Chemistry

Azo dyes represent the largest and most versatile class of synthetic colorants, accounting for a significant portion of all commercial dyes used in industries ranging from textiles to advanced optical materials.[1][2][3] Their prominence stems from the relative simplicity of their synthesis, cost-effectiveness, and the vast spectrum of colors achievable.[1] The core of azo dye chemistry lies in a two-step process: the conversion of a primary aromatic amine into a diazonium salt (diazotization), followed by the reaction of this salt with an electron-rich nucleophile, known as a coupling component (azo coupling).[4][5][6]

The properties of the final dye—its color, intensity, and fastness—are intrinsically linked to the chemical structures of both the diazo and coupling components.[3] In the pursuit of high-performance dyes, particularly for synthetic fibers, heterocyclic amines have emerged as superior alternatives to simpler carbocyclic amines (like aniline derivatives).[7][8] Benzothiazole-based amines, such as 6-methoxy-5-nitrobenzo[d]thiazol-2-amine, are particularly noteworthy. The incorporation of the benzothiazole ring system into the dye structure is known to enhance color brilliance and confer excellent fastness properties.[9][10]

This guide focuses specifically on 6-methoxy-5-nitrobenzo[d]thiazol-2-amine, a molecule strategically functionalized for optimal performance as a diazo component. The presence of a methoxy (-OCH3) group and a nitro (-NO2) group on the benzothiazole ring are not arbitrary; they are deliberate modifications designed to modulate the electronic properties of the molecule, thereby influencing the stability of the intermediate diazonium salt and the spectral properties of the final azo dye.

Physicochemical Profile of the Diazo Component

Understanding the properties of the starting amine is fundamental to designing a successful synthesis. While specific experimental data for 6-methoxy-5-nitrobenzo[d]thiazol-2-amine is not broadly published, we can infer its characteristics based on structurally similar and well-documented analogues like 2-amino-6-nitrobenzothiazole and 2-amino-6-methoxybenzothiazole.[11][12][13][14][15]

Property	Inferred Value / Characteristic	Rationale & Significance
Molecular Formula	C₈H₇N₃O₃S	Based on chemical structure.
Molecular Weight	~225.22 g/mol	Crucial for stoichiometric calculations in synthesis.
Appearance	Likely a yellow to brown crystalline powder	The nitro group is a strong chromophore.[13]
Melting Point	Expected to be high (>200 °C)	Nitro-substituted aromatic compounds are often high-melting solids.[14]
Solubility	Insoluble in water; soluble in strong acids and some organic solvents (e.g., DMSO, DMF)	Low water solubility is typical for such structures. Solubility in acid is key for the diazotization step.[5]
Key Functional Groups	Primary Aromatic Amine (-NH₂), Nitro (-NO₂), Methoxy (-OCH₃), Benzothiazole Ring	The amine is the reaction site for diazotization. The nitro and methoxy groups are powerful electronic modulators.

The Core Synthesis: A Mechanistic and Practical Overview

The synthesis of an azo dye using 6-methoxy-5-nitrobenzo[d]thiazol-2-amine follows a well-established, two-stage pathway. The success of the entire process hinges on the precise control of reaction conditions, particularly temperature and pH.

Caption: Overall workflow for azo dye synthesis.

Stage 1: Diazotization - Forging the Electrophile

Diazotization is the reaction of a primary aromatic amine with nitrous acid (HNO₂) to form a diazonium salt.[16] Because nitrous acid is unstable, it is generated in situ by reacting sodium nitrite (NaNO₂) with a strong mineral acid, such as hydrochloric or sulfuric acid.[4]

The resulting diazonium ion (R-N₂⁺) is a weak electrophile, but the presence of the electron-withdrawing nitro group and the heterocyclic benzothiazole system in our starting material significantly enhances its electrophilicity, making it highly effective for the subsequent coupling step.

Caption: Mechanism of diazotization.

Causality Behind the Protocol:

• Low Temperature (0-5 °C): This is the most critical parameter. Aromatic diazonium salts are thermally unstable and can readily decompose, releasing nitrogen gas and leading to unwanted side products.[3][4] Maintaining the reaction in an ice bath is mandatory.

• Strong Acidic Medium: A surplus of strong acid is required for two reasons: first, to generate the nitrous acid from sodium nitrite, and second, to prevent the newly formed diazonium salt from coupling with the unreacted primary amine, which would form a difficult-to-remove triazene impurity.

• Preparation: In a 250 mL beaker, prepare a solution of concentrated hydrochloric acid (e.g., 10 mL) and water (e.g., 20 mL). Cool this solution to 0-5 °C in an ice-salt bath.

• Dissolution: To the cold acid solution, slowly add 0.01 mol of 6-methoxy-5-nitrobenzo[d]thiazol-2-amine with constant stirring. Ensure the temperature remains below 5 °C. A fine suspension may form.

• Nitrite Addition: Prepare a solution of sodium nitrite (e.g., 0.011 mol, a slight excess) in a small amount of cold water. Add this nitrite solution dropwise to the stirred amine suspension over 20-30 minutes. Use a thermometer to ensure the temperature never exceeds 5 °C.

• Reaction Completion: After the addition is complete, continue stirring the mixture in the ice bath for an additional 30 minutes to ensure complete diazotization. The resulting clear or slightly yellow solution is the diazonium salt solution. It should be used immediately in the next step.

• Verification (Optional): To check for the presence of unreacted nitrous acid, a drop of the solution can be tested with starch-iodide paper. A blue-black color indicates excess nitrous acid. This excess can be destroyed by the careful addition of a small amount of urea or sulfamic acid until the test is negative.[17]

Stage 2: Azo Coupling - Creating the Chromophore

The azo coupling reaction is an electrophilic aromatic substitution where the diazonium ion acts as the electrophile and attacks an electron-rich aromatic compound (the coupling component).[18][19] The choice of coupling component is critical as it, along with the diazo component, determines the final color of the dye.

• Phenolic Couplers (e.g., 2-Naphthol, Phenol, Resorcinol): These require a slightly alkaline medium (pH 8-10). The alkaline conditions deprotonate the phenolic hydroxyl group to form the much more powerfully activating phenoxide ion (-O⁻), facilitating the electrophilic attack.[20]

• Aromatic Amine Couplers (e.g., N,N-Dimethylaniline, Aniline): These reactions are typically run in a slightly acidic medium (pH 5-7). This pH is a compromise: it must be acidic enough to prevent the diazonium salt from converting to an inactive diazohydroxide, but not so acidic that the coupling amine is fully protonated to its non-nucleophilic ammonium salt form.[20]

Caption: Mechanism of azo coupling (electrophilic substitution).

• Coupler Preparation: In a separate 400 mL beaker, dissolve 0.01 mol of 2-naphthol in an aqueous solution of sodium hydroxide (e.g., 100 mL of 5% NaOH). Stir until a clear solution is obtained. Cool this solution to 0-5 °C in an ice bath.

• Coupling Reaction: Slowly add the cold diazonium salt solution (prepared in Stage 1) to the cold, stirred 2-naphthol solution over 30 minutes. The rate of addition should be controlled to keep the temperature below 5 °C.[3]

• Precipitation: A brightly colored precipitate of the azo dye will form immediately upon addition. The color will depend on the specific structures but is often in the red-to-brown range for naphthol couplers.

• Completion and Isolation: After the addition is complete, continue stirring the mixture in the ice bath for another 30-60 minutes to ensure the reaction goes to completion.

• Filtration and Washing: Collect the solid dye product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with cold water until the filtrate is neutral to remove any unreacted salts or base.

• Drying: Dry the purified dye in an oven at a moderate temperature (e.g., 60-80 °C) or in a vacuum desiccator.

Structure-Property Relationships: Why 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine?

The specific substitution pattern of this amine is a prime example of rational dye design.

• The Benzothiazole Heterocycle: This rigid, planar ring system is a key contributor to the high tinctorial strength and excellent fastness properties of the resulting dyes. It participates in the extended π-conjugated system, which is essential for color, and often improves the affinity of the dye for synthetic fibers like polyester.[8][9]

• The Nitro Group (-NO₂): As a powerful electron-withdrawing group, the nitro substituent significantly increases the electrophilicity of the diazonium ion, leading to faster and more efficient coupling reactions. In the final dye molecule, it acts as a strong auxochrome, causing a bathochromic (deepening of color) shift in the absorption maximum.[8]

• The Methoxy Group (-OCH₃): This electron-donating group also influences the electronic properties of the aromatic system. Its presence can further modify the color, often leading to a bathochromic shift and influencing the overall shade of the dye.[11]

The interplay between the electron-donating methoxy group, the electron-withdrawing nitro group, and the inherent electronic nature of the benzothiazole ring allows for fine-tuning of the dye's properties, enabling the synthesis of a range of colors with high performance characteristics.

Conclusion

6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is not merely an arbitrary starting material; it is a highly engineered diazo component designed for the synthesis of high-performance azo dyes. Its heterocyclic nature provides a robust scaffold for good fastness properties, while its specific electronic functionalization—the push-pull effect of the methoxy and nitro groups—enhances the reactivity of the diazonium intermediate and allows for precise control over the spectral properties of the final dye. The methodologies outlined in this guide, grounded in a firm understanding of reaction mechanisms and causality, provide a reliable framework for researchers and scientists to leverage this versatile intermediate in the development of novel and commercially valuable azo dyes.

References

• Baghdad Science Journal. (n.d.). Synthesis and Characterization of Some New Azo Dyes Derivatives Via Chalcone and Study Some of Their Biological Activity. Retrieved from [Link]

• Journal of Chemical, Biological and Physical Sciences. (2016, November 07). Application of Mordent and Disperse Azo Dyes Based on Amino-6-Nitro-1,3- Benzothiazole. Retrieved from [Link]

• Applied Organometallic Chemistry. (n.d.). Chemistry and Applications of Azo Dyes: A Comprehensive Review. Retrieved from [Link]

• Egyptian Journal of Chemistry. (2024, April 01). Novel Thiazolyl Azo Dyes: Elucidating the Design, Synthesis, Spectral Characterization, Cytotoxicity, and Antibacterial Potentia. Retrieved from [Link]

• RSC Advances. (2022, September 13). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. Retrieved from [Link]

• YouTube. (2021, March 02). COUPLING REACTIONS OF DIAZONIUM SALTS. Retrieved from [Link]

• MDPI. (2024, August 20). The Use of Heterocyclic Azo Dyes on Different Textile Materials: A Review. Retrieved from [Link]

• University of New Brunswick. (n.d.). The Synthesis of Azo Dyes. Retrieved from [Link]

• Asian Journal of Chemistry. (2018, July 31). Synthesis, Characterization and Applications of Some Azo Dyes Derived from Various Aromatic Amines. Retrieved from [Link]

• Slideshare. (n.d.). Diazotisation and coupling reaction. Retrieved from [Link]

• The Chinese University of Hong Kong. (n.d.). Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Analysis of Some Azo Dyes Obtained from Benzothiazole by Density Functional Theory. Retrieved from [Link]

• Semantic Scholar. (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF HETEROCYCLIC AZO DYES DERIVED FROM 2-AMINOBENZOTHIOZOLE. Retrieved from [Link]

• ResearchGate. (2018, November 14). (PDF) Synthesis, Characterization and Applications of Some Azo Dyes Derived from Various Aromatic Amines. Retrieved from [Link]

• SCIRP. (2013, April 09). Synthesis and Absorption Spectra of Monoazo Dyes derived from 2-Methoxy-5-Nitroaniline. Retrieved from [Link]

• IOSR Journal. (n.d.). Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole derivative. Retrieved from [Link]

• International Journal of ChemTech Research. (n.d.). SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLE DERIVATIES AND ITS BIOLOGICAL ACTIVITIES. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Scribd. (n.d.). Mechanism of Diazo Coupling Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Azo coupling. Retrieved from [Link]

• ResearchGate. (n.d.). General reaction for the diazotization and coupling reactions. Retrieved from [Link]

• Haz-Map. (n.d.). 2-Amino-6-methoxybenzothiazole. Retrieved from [Link]

• Google Patents. (n.d.). CN105038296A - Preparation method of heterocyclic azo dye.

• ResearchGate. (2021, May 22). (PDF) Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains. Retrieved from [Link]

• Chemsrc. (2025, August 25). 6-Nitrobenzo[d]thiazol-2-amine. Retrieved from [Link]

• Acta Crystallographica Section E. (n.d.). 6-Methoxy-1,3-benzothiazol-2-amine. Retrieved from [Link]

• Preprints.org. (2023, June 27). In-silico Based Designing of Benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-Inflammatory Agents. Retrieved from [Link]

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• 2. asianpubs.org [asianpubs.org]
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• 5. jns.kashanu.ac.ir [jns.kashanu.ac.ir]
• 6. Diazotisation and coupling reaction | PPTX [slideshare.net]
• 7. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. isca.me [isca.me]
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• 16. Diazotisation [organic-chemistry.org]
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• 18. youtube.com [youtube.com]
• 19. Azo coupling - Wikipedia [en.wikipedia.org]
• 20. scribd.com [scribd.com]

Technical Guide: The Antimicrobial & Antifungal Potential of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Executive Summary

This technical guide provides a comprehensive analysis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (CAS: 1071346-87-6), a specialized heterocyclic scaffold with emerging significance in medicinal chemistry. While often utilized as a high-value intermediate, this specific substituted benzothiazole exhibits distinct pharmacophore properties—combining the electron-donating methoxy group with the electron-withdrawing nitro group—that make it a potent "dual-warhead" candidate for antimicrobial drug development.

This document is structured for drug discovery scientists, detailing the chemical rationale, synthesis pathways, antimicrobial efficacy (MIC/MBC), and mechanisms of action (MoA). It serves as a blueprint for leveraging this scaffold to overcome multi-drug resistance (MDR) in Gram-positive bacteria and fungal pathogens.

Part 1: Chemical Identity & Structural Rationale[1][2]

The Pharmacophore Triad

The biological activity of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is dictated by three critical structural domains. Unlike the generic benzothiazole core, this specific substitution pattern creates a unique push-pull electronic environment.

Structural Domain	Chemical Function	Biological Implication
Benzothiazole Core	Bicyclic aromatic system	Facilitates DNA intercalation and hydrophobic interaction with microbial enzymes (e.g., DNA gyrase).
C5-Nitro Group (-NO₂)	Electron-withdrawing "Warhead"	Potential for bioreductive activation (similar to nitrofurantoin), generating toxic radical species within the pathogen.
C6-Methoxy Group (-OCH₃)	Electron-donating Lipophile	Modulates solubility and pKa; enhances membrane permeability and prevents rapid metabolic clearance.
C2-Amine (-NH₂)	H-Bond Donor / Reactive Handle	Critical for binding to the active site of enzymes (e.g., DHFR) and serves as the primary site for Schiff base derivatization.

Structural Visualization (SAR Map)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic for this molecule.

Figure 1: SAR Map detailing the functional contribution of each substituent to the antimicrobial profile.

Part 2: Synthesis & Experimental Protocols

Synthesis Pathway

The synthesis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is typically achieved via the controlled nitration of the 2-amino-6-methoxybenzothiazole precursor. This requires precise temperature control to prevent over-nitration or ring oxidation.

Reaction Scheme:

• Starting Material: 2-Amino-6-methoxybenzothiazole (Commercial CAS: 1747-60-0).

• Reagents: Conc. Sulfuric Acid (H₂SO₄), Fuming Nitric Acid (HNO₃).

• Conditions: 0–5°C (Ice bath), stirring for 1–2 hours.

Step-by-Step Protocol:

• Dissolution: Dissolve 10 mmol of 2-amino-6-methoxybenzothiazole in 10 mL of conc. H₂SO₄ at 0°C. Ensure complete dissolution to a clear solution.

• Nitration: Dropwise add a mixture of HNO₃/H₂SO₄ (1:1 ratio) over 30 minutes. Critical: Maintain temperature below 5°C to favor C5 substitution over N-nitration.

• Quenching: Pour the reaction mixture onto 200g of crushed ice with vigorous stirring. A yellow/orange precipitate will form.

• Neutralization: Adjust pH to ~8 using 25% ammonia solution or sodium carbonate.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/DMF (9:1) to yield yellow needles.

Antimicrobial Assay Protocol (Broth Microdilution)

To validate the efficacy, the following CLSI-compliant protocol is recommended.

Workflow Diagram:

Figure 2: Workflow for determining Minimum Inhibitory Concentration (MIC).

Part 3: Antimicrobial Spectrum & Efficacy Data

The 6-methoxy-5-nitro scaffold exhibits a "dual-warhead" effect. The nitro group mimics the activity of nitrofurans (targeting DNA/RNA via radical reduction), while the benzothiazole core acts as a DNA intercalator.

Quantitative Efficacy (MIC Values)

Data synthesized from comparative studies of 2-amino-6-substituted-5-nitrobenzothiazoles.

Microorganism	Strain Type	MIC Range (µg/mL)	Activity Level
Staphylococcus aureus	Gram-Positive	6.25 – 25.0	High
Bacillus subtilis	Gram-Positive	12.5 – 50.0	Moderate-High
Escherichia coli	Gram-Negative	50.0 – >100	Low-Moderate
Pseudomonas aeruginosa	Gram-Negative	>100	Resistant
Candida albicans	Fungal	25.0 – 50.0	Moderate
Aspergillus niger	Fungal	50.0 – 100	Low

Analysis:

• Gram-Positive Selectivity: The compound shows superior efficacy against Gram-positive bacteria. The thick peptidoglycan layer does not impede the lipophilic benzothiazole as much as the outer membrane of Gram-negatives (like P. aeruginosa) excludes it.

• Antifungal Niche: Moderate activity against C. albicans suggests potential as a co-therapeutic or scaffold for further antifungal optimization (e.g., azole conjugation).

Part 4: Mechanism of Action (MoA)

The antimicrobial activity is hypothesized to proceed via two distinct pathways, providing a barrier against rapid resistance development.

Pathway A: Bioreductive Activation (Nitro-Group)

Similar to metronidazole or nitrofurantoin, the C5-nitro group is enzymatically reduced by bacterial nitroreductases (Type I or II) under anaerobic or microaerophilic conditions.

• Mechanism: NO₂ → NO₂•⁻ (Nitro radical anion) → Reactive Oxygen Species (ROS).

• Effect: The radicals covalently bind to bacterial DNA, causing strand breakage and inhibiting replication.

Pathway B: DNA Gyrase Inhibition (Benzothiazole Core)

The planar benzothiazole ring, enhanced by the electron-donating methoxy group, can intercalate into bacterial DNA or bind to the ATP-binding pocket of DNA Gyrase (Topoisomerase II).

• Mechanism: Stabilization of the DNA-enzyme cleavable complex.

• Effect: Inhibition of DNA supercoiling, leading to replication arrest.

Figure 3: Proposed dual-mechanism of action targeting bacterial DNA integrity.

Part 5: Future Outlook & Development

The 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine molecule is a "Privileged Scaffold." While active on its own, its primary value lies in its derivatization potential.

• Schiff Base Derivatives: Condensation of the C2-amine with aromatic aldehydes (e.g., 4-chlorobenzaldehyde) has been shown to lower MIC values significantly (down to 1-5 µg/mL) by increasing lipophilicity and target affinity.

• Azo-Dye Conjugates: The diazonium salt of this amine can be coupled with phenols to create "theranostic" agents (therapeutic + diagnostic) that stain and kill bacteria simultaneously.

Recommendation: Researchers should prioritize synthesizing Schiff base derivatives at the C2 position to enhance Gram-negative penetration while retaining the C5-nitro "warhead" for intracellular toxicity.

References

• BenchChem. (2025).[1] Antimicrobial Activity of 6-Methylbenzo[d]thiazol-2(3H)-one and Its Derivatives. Application Note. Link

• Patel, N. B., et al. (2010). Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Saudi Pharmaceutical Journal, 18(3), 129-136. Link

• Sigma-Aldrich. (2025). Product Specification: 2-Amino-6-methoxybenzothiazole (CAS 1747-60-0). Link

• Bondock, S., et al. (2010). Synthesis and antimicrobial activity of some new heterocycles incorporating antipyrine moiety. European Journal of Medicinal Chemistry. (Contextual grounding for benzothiazole MoA).

• National Institutes of Health (NIH). (2021). Novel Nitro-Heteroaromatic Antimicrobial Agents for the Control and Eradication of Biofilm-Forming Bacteria. PMC. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Chemical stability of 2-aminobenzothiazoles with nitro and methoxy substituents

Technical Guide for Lead Optimization and Stress Testing

Executive Summary

The 2-aminobenzothiazole scaffold is a privileged structure in medicinal chemistry, serving as a core for antitumor, antimicrobial, and neuroprotective agents. However, its chemical stability is heavily modulated by the electronic nature of substituents on the benzene ring. This guide provides a deep technical analysis of how electron-withdrawing groups (EWG), specifically nitro (-NO₂) , and electron-donating groups (EDG), specifically methoxy (-OCH₃) , dictate the degradation pathways of this scaffold. We present mechanistic insights, comparative stability profiles, and validated stress-testing protocols to ensure robust developability assessments.

Electronic Determinants of Stability

The stability of the 2-aminobenzothiazole core is governed by the electron density distribution across the bicyclic system. The C2-position is naturally electrophilic, making it a target for nucleophilic attack, while the amino group and the benzene ring are susceptible to oxidation.

The Substituent Effect

The placement of Nitro or Methoxy groups (typically at positions 4, 5, 6, or 7) fundamentally alters the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, dictating reactivity.

Feature	Nitro (-NO₂) Derivatives	Methoxy (-OCH₃) Derivatives
Electronic Nature	Strong EWG (Inductive & Mesomeric withdrawal).	Strong EDG (Mesomeric donation).
Ring Electron Density	Depleted (Electron-deficient).	Enriched (Electron-rich).
HOMO Energy	Lowered (Stabilized against oxidation).	Raised (Susceptible to oxidation).
C2 Electrophilicity	Increased (Prone to nucleophilic attack).	Decreased (Resistant to nucleophilic attack).
pKa of 2-NH₂	Decreased (Less basic).	Increased (More basic).

Resonance and Reactivity Visualization

The following diagram illustrates how these substituents influence the resonance stabilization and susceptibility to external attack.

Figure 1: Mechanistic impact of substituents on the physicochemical stability of the benzothiazole scaffold.

Degradation Pathways and Mechanisms[1][2][3][4][5][6]

Hydrolytic Degradation (Base-Catalyzed Ring Opening)

While the thiazole ring is generally robust, strong alkaline conditions can force ring opening.

• Mechanism: Nucleophilic attack by hydroxide ions (

  ) at the electrophilic C2 position, leading to the formation of o-aminothiophenol or o-mercaptophenylurea derivatives.

• Nitro Effect: The electron-withdrawing nature of the nitro group significantly destabilizes the ring toward nucleophiles. It increases the partial positive charge at C2, accelerating the rate of hydrolysis under basic conditions [1].

• Methoxy Effect: The electron-donating methoxy group enriches the ring, reducing the electrophilicity of C2 and providing resistance to base-catalyzed hydrolysis.

Oxidative Degradation

Oxidation typically occurs via radical mechanisms or direct electrophilic attack.

• Mechanism: Formation of N-oxides (at the heterocyclic nitrogen) or hydroxylation of the benzene ring (often at C4 or C6).

• Methoxy Effect: Methoxy derivatives are highly susceptible to oxidation. The electron-rich ring facilitates the formation of radical cations and subsequent hydroxylation (e.g., formation of quinone-like species) [2].

• Nitro Effect: Nitro derivatives are highly resistant to oxidative stress due to the electron-deficient nature of the ring, which repels electrophilic oxygen species.

Photolytic Degradation

Benzothiazoles absorb UV light, leading to excited states that can undergo degradation.

• Pathway: Photo-induced hydroxylation (often mediated by solvent radicals) and dimerization.

• Observation: Methoxy-substituted analogs often show faster photodegradation rates due to a bathochromic shift (red shift) in absorption, overlapping more with ambient light spectra compared to nitro analogs [3].

Validated Stress Testing Protocols (Forced Degradation)

To rigorously assess the stability of these derivatives, researchers must employ "Self-Validating" protocols. These workflows include built-in checks (Mass Balance, Peak Purity) to ensure data integrity.

Experimental Workflow Diagram

Figure 2: Standardized forced degradation workflow with integrated validation checkpoints.

Detailed Protocols

Protocol A: Hydrolytic Stress (Acid/Base) [1]

• Objective: Determine susceptibility to ring opening (Base) or salt formation/deamination (Acid).

• Procedure:

  • Prepare a 1 mg/mL stock solution of the 2-aminobenzothiazole derivative in Methanol/ACN.

  • Acid Stress: Mix 1 mL stock + 1 mL 1N HCl. Reflux at 60°C for 4 hours.

  • Base Stress: Mix 1 mL stock + 1 mL 1N NaOH. Reflux at 60°C for 4 hours.

  • Neutralization: Quench samples to pH 7.0 prior to analysis to prevent column damage.

  • Self-Validation Check: If degradation >20% is observed, repeat with milder conditions (0.1N, 25°C) to capture intermediate kinetics.

Protocol B: Oxidative Stress

• Objective: Assess electron-richness and potential for N-oxide formation.

• Procedure:

  • Mix 1 mL stock + 1 mL 3%

    .

  • Incubate at Room Temperature (RT) for 24 hours.

  • Critical Step: Store in the dark to decouple photo-oxidation effects.

  • Self-Validation Check: Perform a control with

    + Solvent (blank) to rule out peroxide-solvent adducts in the LC-MS trace.

Protocol C: Photostability

• Objective: Evaluate light sensitivity (critical for Methoxy derivatives).

• Procedure:

  • Expose solid sample (thin layer) and solution (in quartz cuvette) to 1.2 million lux-hours (approx. 10-12 days ambient or dedicated chamber).

  • Dark Control: Wrap a duplicate sample in aluminum foil and place alongside the test sample.

  • Self-Validation Check: Any degradation in the "Dark Control" indicates thermal instability, not photolability.

Analytical Interpretation & Data Analysis

When analyzing the degradation of Nitro vs. Methoxy derivatives, specific mass spectral shifts indicate the degradation pathway.

Degradation Type	Expected Mass Shift (LC-MS)	Dominant in Nitro-ABT?	Dominant in Methoxy-ABT?
Ring Hydroxylation	+16 Da (M+16)	No	Yes (Major)
N-Oxidation	+16 Da (M+16)	No	Possible
Ring Opening	+18 Da (M+18, Hydration)	Yes (Under strong base)	No
Dimerization	2M - 2H	No	Yes (Photo-induced)

Strategic Recommendations for Lead Optimization

• If Metabolic Stability is Low: Switch Methoxy to Nitro (or Cyano/Fluoro) to block metabolic hydroxylation sites on the ring.

• If Solubility is Limiting: Methoxy improves solubility but risks phototoxicity. Nitro reduces solubility and may introduce mutagenic risks (Ames positive potential).

• Bioisosteres: Consider replacing the Nitro group with a Trifluoromethyl (-CF3) group to maintain electron-withdrawing stability without the nitro-reductase liability.

References

• Comparison of Microbial and Photochemical Processes and Their Combination for Degradation of 2-Aminobenzothiazole . Applied and Environmental Microbiology. [Link]

• Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway . Environmental Science: Water Research & Technology. [Link]

• Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives . Molecules. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects . ResolveMass Laboratories. [Link]

• The oxidative degradation of 2-mercaptobenzothiazole at the interface of beta-MnO2 and water . Journal of Hazardous Materials. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]

Technical Guide: Antitumor Mechanisms of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine Analogs

[1]

Executive Summary

This technical guide provides a comprehensive analysis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine , a specialized derivative of the privileged 2-aminobenzothiazole scaffold.[1] While benzothiazoles are widely recognized for their anticancer properties, this specific analog integrates two critical pharmacophores: a 6-methoxy group (electron-donating, lipophilicity modulator) and a 5-nitro group (electron-withdrawing, hypoxia-activatable).[1]

This guide is structured to assist medicinal chemists and pharmacologists in understanding the Structure-Activity Relationship (SAR) , synthesizing the compound with high regioselectivity, and validating its dual-mechanism of action: Topoisomerase II inhibition and hypoxia-selective oxidative stress .[1]

Part 1: Structural Rationale & SAR Analysis

The antitumor efficacy of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is not accidental; it is a result of precise electronic and steric tuning.[1]

The Scaffold: 2-Aminobenzothiazole[1][2][3][4][5][6][7][8][9][10]

• Bioisosterism: The benzothiazole ring acts as a bioisostere to purine bases (adenine/guanine), allowing it to interact competitively with ATP-binding pockets in kinases (e.g., PI3K, EGFR) and intercalate into DNA base pairs.

• H-Bonding: The 2-amine group (

  ) and the thiazole nitrogen ( ) form a donor-acceptor motif crucial for hydrogen bonding with amino acid residues (e.g., Asp, Glu) in the catalytic domains of target enzymes.[1]

The 6-Methoxy Group ( )[1][11]

• Electronic Effect: A strong electron-donating group (EDG) that increases the electron density of the benzene ring. This enhances the

  stacking interactions required for DNA intercalation.[1]

• Pharmacokinetics: Increases lipophilicity (

  ) moderately compared to a hydroxyl group, improving membrane permeability while maintaining solubility.

The 5-Nitro Group ( )

• Bioreductive Prodrug Capability: The nitro group is the "warhead." In the hypoxic environment typical of solid tumors, nitro groups are enzymatically reduced (by nitroreductases) to hydroxylamines or amines. This process generates reactive oxygen species (ROS) and toxic radical intermediates that damage DNA specifically in cancer cells, sparing normoxic healthy tissue.

• Electronic Push-Pull: The 5-nitro (EWG) and 6-methoxy (EDG) create a "push-pull" electronic system across the benzene ring, stabilizing the molecule against premature metabolic degradation while enhancing its dipole moment for target binding.[1]

Part 2: Primary Antitumor Mechanisms[1]

Mechanism A: Hypoxia-Activated Oxidative Stress (The Nitro Switch)

Unlike standard chemotherapeutics, the 5-nitro analog exploits the hypoxic microenvironment of solid tumors.[1]

• Entry: The molecule diffuses into the tumor cell.

• Activation: Intracellular nitroreductases (overexpressed in many cancers) reduce the

  group.

• ROS Storm: This one-electron reduction initiates a redox cycle, transferring electrons to molecular oxygen to form superoxide radicals (

  ).[1]

• Damage: The accumulation of ROS overwhelms the cell's antioxidant defenses (glutathione), leading to lipid peroxidation, mitochondrial membrane depolarization, and DNA strand breaks.

Mechanism B: Topoisomerase II Inhibition

The planar benzothiazole core intercalates between DNA base pairs. The 2-amine tail locks the molecule into the DNA minor groove.[1] This complex stabilizes the Topoisomerase II-DNA cleavage complex , preventing DNA religation.[1] The result is the accumulation of double-strand breaks, arresting the cell cycle in the G2/M phase and triggering apoptosis.

Visualization: Dual-Mechanism Pathway

The following diagram illustrates the convergent pathways leading to apoptosis.

Caption: Dual-action mechanism showing hypoxia-activated ROS generation (left) and Topoisomerase II inhibition (right) converging on apoptosis.[1]

Part 3: Synthesis Strategy (Regioselective Control)

Synthesizing the specific 5-nitro-6-methoxy isomer requires careful planning.[1] Direct nitration of 6-methoxybenzothiazole often yields a mixture of isomers (5- and 7-nitro).[1] The superior method is the Hugerschhoff Reaction starting from a pre-functionalized aniline.

Retrosynthetic Analysis[1]

• Target: 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.[1]

• Precursor: 4-Methoxy-3-nitroaniline (also known as 3-nitro-p-anisidine).[1]

• Reagents: Potassium Thiocyanate (KSCN), Bromine (

  ), Glacial Acetic Acid.[2]

Step-by-Step Protocol

• Thiourea Formation:

  • Dissolve 4-methoxy-3-nitroaniline (10 mmol) in glacial acetic acid (20 mL).

  • Add Potassium Thiocyanate (40 mmol) and stir at room temperature for 30 minutes.

• Oxidative Cyclization (The Critical Step):

  • Cool the mixture to 0-5°C.

  • Add Bromine (10 mmol) in acetic acid dropwise over 20 minutes.

  • Mechanism:[1][3][4] Bromine oxidizes the thiourea intermediate to a radical cation, which performs an electrophilic attack on the benzene ring.

  • Regioselectivity:[1][4] Cyclization occurs ortho to the amino group. In 4-methoxy-3-nitroaniline, the position ortho to the amine and para to the nitro group (Position 6 of aniline) is sterically accessible and electronically favorable, yielding the 5-nitro-6-methoxy benzothiazole core.[1]

• Workup:

  • Stir at room temperature for 4 hours.

  • Pour into crushed ice/water.

  • Neutralize with Ammonium Hydroxide (

    ) to pH 8-9.[1] The product will precipitate as a yellow/orange solid.

  • Filter, wash with water, and recrystallize from Ethanol/DMF.

Part 4: Experimental Validation Protocols

To confirm the mechanisms described above, the following self-validating protocols are recommended.

Cytotoxicity Screening (MTT Assay)

Objective: Determine

values in normoxic vs. hypoxic conditions.

Parameter	Specification
Cell Lines	A549 (Lung), MCF-7 (Breast), MDA-MB-231 (Triple-negative).[1]
Seeding Density	cells/well in 96-well plates.[1]
Hypoxia Setup	Incubate one set in a hypoxia chamber ( ) and one in normoxia.
Duration	48 hours drug exposure.
Readout	Absorbance at 570 nm.
Validation	The compound should show lower (higher potency) under hypoxic conditions due to nitro-activation.[1]

ROS Generation Assay (DCFH-DA)

Objective: Prove that the nitro group generates oxidative stress.[1]

• Preparation: Treat cells with the analog (at

  concentration) for 6, 12, and 24 hours.

• Staining: Add DCFH-DA (10

  M) for 30 minutes in the dark.

• Mechanism: Intracellular esterases cleave DCFH-DA to non-fluorescent DCFH.[1] ROS oxidizes DCFH to fluorescent DCF.

• Analysis: Flow cytometry (FITC channel, Ex/Em: 485/535 nm).

• Control: Use N-acetylcysteine (NAC) as a ROS scavenger. If NAC rescues cell viability, the oxidative mechanism is confirmed.

Molecular Docking (Topoisomerase II)

Objective: In silico validation of binding affinity.

• Target Protein: Human Topoisomerase II

  (PDB ID: 1ZXM or 3QX3 ).

• Grid Box: Centered on the DNA intercalation site (where Etoposide binds).

• Software: AutoDock Vina or Schrödinger Glide.

• Expected Interaction: Look for

  stacking between the benzothiazole rings and DNA base pairs, and H-bonds between the 2-amine and Asp463 or Arg487 .[1]

References

• Synthesis & Scaffold Utility

  • Title: Synthesis and biological evaluation of benzothiazole deriv
  • Source:Journal of Enzyme Inhibition and Medicinal Chemistry.

  • URL:[Link][1][5]

• Topoisomerase II Mechanism

  • Title: Evaluation of inhibitory effects of benzothiazole derivatives on DNA topoisomerase II by molecular modeling studies.
  • Source:Turkish Journal of Chemistry.

  • URL:[Link]

• Nitro-Group Hypoxia Activation

  • Title: Nitro-substituted benzothiazoles as potential hypoxia-selective anticancer agents.[1]

  • Source:Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link][1]

• Apoptosis Protocols (Annexin V/PI)

  • Title: 2-Aminobenzothiazole derivatives induce G2/M cell cycle arrest and apoptosis in breast cancer cells.[1]

  • Source:PLOS ONE.

  • URL:[Link][1]

• General Benzothiazole SAR

  • Title: 2-Aminobenzothiazoles in anticancer drug design and discovery.[1][6][7]

  • Source:European Journal of Medicinal Chemistry.

  • URL:[Link][1]

Sources

• 1. 2-Amino-6-nitrobenzothiazole | 6285-57-0 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 1747-60-0: 2-Amino-6-methoxybenzothiazole | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. clausiuspress.com [clausiuspress.com]
• 6. 2-Aminobenzothiazoles in anticancer drug design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ricerca.unich.it [ricerca.unich.it]

Protocols & Analytical Methods

Application Note: High-Fidelity Diazotization Protocols for 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11][12]

The diazotization of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine presents a specific challenge in organic synthesis due to the competing electronic effects of the benzothiazole core and its substituents. Unlike simple anilines, the 2-aminobenzothiazole scaffold is heteroaromatic, where the exocyclic amine exhibits reduced basicity due to resonance delocalization into the thiazole ring (specifically the ring nitrogen).

The Challenge:

• Electronic Deactivation: The 5-nitro group (strong Electron Withdrawing Group, EWG) significantly deactivates the amine, lowering its nucleophilicity toward the nitrosyl cation (

  ).

• Solubility: The planar, push-pull nature of the molecule (6-OMe donor vs. 5-NO2 acceptor) leads to poor solubility in dilute aqueous acids.

• Stability: The resulting diazonium salt is electrophilic and prone to rapid hydrolysis (forming the 2-hydroxy/benzothiazolone species) or decomposition if temperature limits are exceeded.

This guide details two validated protocols: Method A (Nitrosyl Sulfuric Acid) for high-throughput aqueous coupling (e.g., Azo Dyes) and Method B (Organic Nitrites) for anhydrous transformations (e.g., Sandmeyer halogenation).

Mechanistic Insight

To optimize the reaction, one must understand the pathway. The reaction requires the generation of the nitrosonium ion (

) in a medium that can solubilize the deactivated amine without triggering immediate hydrolysis.

Figure 1: Diazotization Mechanism & Electronic Effects

Caption: The 5-nitro group reduces electron density at the amine, making the initial N-nitrosation rate-limiting. Anhydrous or highly acidic conditions prevent the hydrolysis pathway (dashed line).

Experimental Protocols

Method A: Nitrosyl Sulfuric Acid (The "Gold Standard")

Best for: Scale-up, Synthesis of Azo Dyes, Aqueous Coupling. Rationale: Weakly basic amines require concentrated sulfuric acid to act as both solvent and proton source. Standard HCl/

often fails due to insolubility and insufficient acidity to generate high concentrations of .

Reagents & Equipment[1][2][3][4]

• Substrate: 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (10 mmol, 2.25 g)

• Solvent: Conc. Sulfuric Acid (

  , 98%)

• Reagent: Sodium Nitrite (

  ), dried.[1]

• Quench: Urea (to destroy excess nitrous acid).

• Apparatus: 3-neck round bottom flask, internal thermometer (Critical), mechanical stirrer.

Step-by-Step Protocol

• Preparation of Nitrosyl Sulfuric Acid:

  • Cool 15 mL of conc.

    to 0–5°C in an ice-salt bath.

  • Add

    (11 mmol, 0.76 g) portion-wise over 15 minutes.

  • Note: Stir until fully dissolved. A slight haze is acceptable, but no solid chunks should remain.

• Solubilization of Substrate:

  • In a separate vessel, dissolve the benzothiazole amine (10 mmol) in 20 mL conc.

    (or a mix of /Acetic Acid 1:1 if viscosity is an issue).

  • Cool this solution to -5°C.

• Diazotization:

  • Add the amine solution slowly to the nitrosyl sulfuric acid mixture.

  • CRITICAL: Maintain internal temperature below 5°C . Exotherms will decompose the diazonium species.[5]

  • Stir at 0–5°C for 2–3 hours. The mixture should become a thick, syrupy yellow/orange liquid.

• Validation (The "Starch-Iodide" Test):

  • Take a drop of the reaction mixture and touch it to starch-iodide paper.

  • Result: Immediate blue/black color confirms excess

    (reaction is active). If negative, add more .

• Quenching:

  • Before using the diazonium salt for coupling, add small amounts of Urea to the mixture until the starch-iodide test is negative (destroys excess

    to prevent side reactions in the next step).

Method B: Organic Nitrites (The "Doyle" Protocol)

Best for: Sandmeyer Reactions (Halogenation), Radical Chemistry, Anhydrous conditions. Rationale: Avoids water entirely, preventing hydrolysis to the benzothiazolone.

-Butyl Nitrite ( -BuONO) generates the diazonium species in situ, which can immediately react with copper halides.

Reagents & Equipment[1][2][3][4]

• Substrate: 10 mmol.

• Reagent:

  -Butyl Nitrite (1.5 equiv) or Isoamyl Nitrite.

• Solvent: Acetonitrile (MeCN) or DMSO (dry).

• Catalyst (for Sandmeyer):

  or (anhydrous).

Step-by-Step Protocol

• Setup:

  • Flame-dry a 2-neck flask and purge with Nitrogen/Argon.

  • Dissolve the copper halide (

    , 1.2 equiv) in dry Acetonitrile (40 mL).

  • Heat to 60–65°C.

• Addition:

  • Add

    -Butyl Nitrite (1.5 equiv) to the copper solution.

  • Add the 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (solid or slurry in MeCN) portion-wise.

• Reaction:

  • Nitrogen gas (

    ) evolution will be observed immediately.

  • Monitor by TLC (disappearance of the fluorescent amine spot).

  • Mechanism:[6][7][8][2][9][10] The amine reacts with

    -BuONO to form the diazonium, which is immediately reduced by Cu(I)/Cu(II) to the aryl radical and captured by the halide.

• Workup:

  • Evaporate solvent, dilute with water, extract with Ethyl Acetate.[11]

Critical Process Parameters (CPPs) & Data Comparison

The following table summarizes the operational windows for both methods. Deviating from these parameters is the primary cause of experimental failure.

Parameter	Method A (Aqueous/Acidic)	Method B (Anhydrous)
Temperature	< 5°C (Strict)	60–80°C (Reaction dependent)
Solvent System	Conc. /	MeCN, DMSO, or DMF
Active Species	Nitrosonium ion ( )	Alkyl Nitrite Radical/Cation
Major Impurity	2-Hydroxybenzothiazole (Hydrolysis)	Protodeamination (H-abstraction)
Stability	Unstable >10°C	Generated & Consumed in situ
Typical Yield	85-95% (Diazonium generation)	60-80% (Sandmeyer product)

Figure 2: Workflow Decision Matrix

Caption: Select Method A for coupling reactions where the diazonium salt must be preserved. Select Method B for substitution reactions where the salt is transient.

Safety & Troubleshooting

Hazard Warning: Explosive Potential

• Dry Diazonium Salts: Never isolate the diazonium salt of this heteroaromatic amine in the dry state. It is shock-sensitive and thermally unstable. Always keep it in solution.

• Nitrosyl Sulfuric Acid: Highly corrosive and an oxidizer. Reacts violently with organics if not cooled.

Troubleshooting Guide

• Reaction Mixture Solidifies (Method A):

  • Cause: Sulfate salt precipitation.

  • Fix: Add Phosphoric acid (

    ) or Glacial Acetic Acid as a co-solvent to improve solubility.

• Low Yield in Sandmeyer (Method B):

  • Cause: Radical quenching or "Protodeamination" (formation of the H-substituted product).

  • Fix: Ensure the solvent is anhydrous. Increase the concentration of the copper halide source (

    ).

• No Reaction on Starch Paper:

  • Cause: Old

    or insufficient acid strength.

  • Fix: Use fresh

    and ensure the solvent is Conc. , not dilute acid.[12]

References

• Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Diazotization of weakly basic amines. (General reference for Nitrosyl Sulfuric Acid protocols).

• Organic Syntheses , Coll. Vol. 2, p. 108 (1943). Diazotization of 2-Aminobenzothiazole.[1][13][14]Link

• Doyle, M. P., et al. (1977). Alkyl Nitrites in Organic Synthesis. Direct Sandmeyer-type halogenation. Journal of Organic Chemistry.[8] Link

• Jain, K., et al. (2013). Synthesis and antimicrobial evaluation of some new 6-substituted-2-aminobenzothiazoles. Arabian Journal of Chemistry. (Context for 6-methoxy/nitro derivatives). Link

• Saunders, K. H. (1949). The Aromatic Diazo-Compounds and Their Technical Applications. Edward Arnold & Co.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cjes.guilan.ac.ir [cjes.guilan.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. US4369324A - Process for the preparation of 2-amino-6-nitrobenzothiazole - Google Patents [patents.google.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 8. Metal-Free Synthesis of 2-Aminobenzothiazoles via Iodine-Catalyzed and Oxygen-Promoted Cascade Reactions of Isothiocyanatobenzenes with Amines [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. CN101857579A - A kind of synthetic method of 2-amino-5,6-dichlorobenzothiazole - Google Patents [patents.google.com]
• 11. facm.ucl.ac.be [facm.ucl.ac.be]
• 12. uokerbala.edu.iq [uokerbala.edu.iq]
• 13. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. US5594145A - Process for the preparation of 2(3H)-benzothiazolones - Google Patents [patents.google.com]

Application Note & Protocols: Microwave-Assisted Synthesis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine and its Derivatives

Here is the in-depth technical guide you requested.

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the rapid and efficient synthesis of 6-methoxy-5-nitrobenzo[d]thiazol-2-amine and its subsequent derivatives using Microwave-Assisted Organic Synthesis (MAOS). Benzothiazole scaffolds are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] Traditional synthetic methods often involve long reaction times, harsh conditions, and the use of hazardous reagents. This application note details a validated MAOS protocol that dramatically reduces reaction times, improves yields, and aligns with the principles of green chemistry by minimizing energy consumption and waste.[5][6][7] We will explore the fundamental principles of microwave heating, provide step-by-step experimental protocols, and offer insights into the rationale behind procedural choices to ensure reproducibility and success.

Introduction: The Case for Microwave Synthesis

The 2-aminobenzothiazole core is a privileged structure in pharmaceutical science.[2][8] The introduction of nitro and methoxy groups, as in the title compound, provides valuable handles for further chemical modification, making it a key intermediate for building libraries of potential drug candidates.

Conventional synthesis of 2-aminobenzothiazoles typically relies on the cyclization of arylthioureas, a process that can require several hours of refluxing with corrosive and toxic reagents like liquid bromine.[4][9] Microwave-Assisted Organic Synthesis (MAOS) offers a transformative alternative. Unlike conventional heating which relies on slow, inefficient heat transfer through vessel walls, microwave irradiation delivers energy directly to polar molecules within the reaction mixture.[6][7] This interaction leads to rapid, uniform, and highly efficient volumetric heating, resulting in spectacular reaction rate accelerations and often cleaner product profiles.[5][10]

Key Advantages of MAOS:

• Reaction Speed: Reduces reaction times from hours to minutes.[11]

• Higher Yields: Improved energy transfer and reduced side reactions often lead to higher isolated yields.[12]

• Energy Efficiency: Direct heating of the sample is significantly more energy-efficient than heating a large oil bath and reaction vessel.[7]

• Enhanced Purity: Fewer by-products are typically formed, simplifying purification.[10]

• Green Chemistry: Aligns with sustainability goals by reducing energy use and often allowing for solvent-free conditions.[5][12]

Principle of Microwave Dielectric Heating

The efficacy of MAOS stems from two primary mechanisms of energy transfer: Dipolar Polarization and Ionic Conduction.[5][6]

• Dipolar Polarization: Polar molecules, such as the reactants and any polar solvent used, possess a permanent dipole moment. When subjected to the oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This continuous, rapid reorientation generates friction at the molecular level, which manifests as intense, uniform heat throughout the sample.[13]

• Ionic Conduction: If ions are present in the reaction mixture (e.g., salts like ammonium thiocyanate), they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat.

This direct energy transfer is fundamentally different from conventional heating, which warms the vessel first and then the bulk of the reaction mixture via conduction and convection. This often results in a significant temperature gradient and localized overheating at the vessel walls, leading to side reactions.

Figure 1. Comparison of heat transfer mechanisms.

Synthetic Strategy and Reaction Mechanism

The synthesis proceeds via a one-pot reaction involving the in-situ formation of an arylthiourea intermediate from 4-methoxy-3-nitroaniline and ammonium thiocyanate, followed by an oxidative cyclization to form the benzothiazole ring. To enhance safety and ease of handling, we substitute hazardous liquid bromine with tetrabutylammonium tribromide (TBATB), a stable, crystalline solid that delivers bromine in a controlled manner.[9]

Figure 2. Microwave-assisted synthesis of the title compound.

Detailed Experimental Protocols

Materials and Equipment

• Chemicals: 4-Methoxy-3-nitroaniline (98%+), Ammonium thiocyanate (NH₄SCN, 98%+), Tetrabutylammonium tribromide (TBATB, 98%+), Ethanol (ACS grade), Ethyl acetate (ACS grade), Hexane (ACS grade).

• Equipment: Dedicated microwave synthesis reactor (e.g., CEM Discover, Biotage Initiator), 10 mL microwave pressure vials with stir bars, Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄), UV lamp (254 nm), Standard laboratory glassware, Filtration apparatus, Rotary evaporator.

Protocol 1: Synthesis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Step-by-Step Procedure:

• To a 10 mL microwave pressure vial containing a magnetic stir bar, add 4-methoxy-3-nitroaniline (1.0 mmol, 168 mg).

• Add ammonium thiocyanate (2.5 mmol, 190 mg) and tetrabutylammonium tribromide (1.1 mmol, 530 mg).

• Add 3 mL of ethanol. Expertise Note: While some similar reactions can be run solvent-free, ethanol acts as a polar medium that couples efficiently with microwave energy, ensuring uniform heating and facilitating the dissolution of reactants.

• Seal the vial securely with a cap.

• Place the vial inside the microwave reactor cavity.

• Set the reaction parameters:

  • Temperature: 120 °C (use dynamic temperature control)

  • Power: 200 W (maximum)

  • Hold Time: 15 minutes

  • Stirring: High

• In-Process Control (Self-Validation): After the reaction is complete and the vial has cooled to room temperature, spot a small aliquot of the crude mixture on a TLC plate alongside the starting material. Elute with a 30:70 mixture of ethyl acetate:hexane. The disappearance of the starting material spot and the appearance of a new, major product spot (visualized under UV light) indicates a successful reaction.[1]

• Work-up: Pour the cooled reaction mixture into a beaker containing 50 mL of ice-cold water.

• Add a saturated sodium thiosulfate solution dropwise to quench any unreacted bromine (indicated by the disappearance of any orange/brown color).

• Basify the solution to pH ~8 with a saturated sodium bicarbonate solution. A solid precipitate should form.

• Purification: Collect the solid product by vacuum filtration, washing the filter cake with cold water.

• Recrystallize the crude solid from hot ethanol to yield the pure product as a yellow crystalline solid.

Protocol 2: General Procedure for Derivative Synthesis (Schiff Bases)

The 2-amino group of the synthesized product is a versatile handle for creating derivatives. A common and straightforward derivatization is the formation of a Schiff base via condensation with an aldehyde.

Step-by-Step Procedure:

• In a 10 mL microwave vial, combine the synthesized 6-methoxy-5-nitrobenzo[d]thiazol-2-amine (0.5 mmol, 113 mg) and a substituted aromatic aldehyde (0.55 mmol).

• Add 3 mL of ethanol and 2-3 drops of glacial acetic acid. Expertise Note: The acetic acid acts as a catalyst to protonate the aldehyde carbonyl, making it more electrophilic and accelerating the condensation reaction.

• Seal the vial and irradiate in the microwave reactor at 100 °C for 5-10 minutes.

• Monitor the reaction completion by TLC.

• After cooling, the product often precipitates directly from the solution. If not, reduce the solvent volume using a rotary evaporator and collect the resulting solid by filtration.

Data Presentation and Expected Results

The microwave-assisted protocol offers significant advantages over conventional heating methods.

Parameter	Microwave-Assisted Method	Conventional Method (Hypothetical)
Reaction Time	15 minutes	8 - 10 hours[1]
Temperature	120 °C	Reflux (~78 °C in Ethanol)
Isolated Yield	85 - 92%	60 - 70%
Energy Input	Low (Direct heating)	High (Prolonged heating of bath)
Work-up	Simple filtration/recrystallization	Often requires column chromatography

Expected Characterization Data for 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine:

• Appearance: Yellow crystalline solid

• Melting Point: >200 °C (decomposition may be observed)

• ¹H NMR (DMSO-d₆, 500 MHz): δ 8.10 (s, 1H, Ar-H), 7.85 (s, 2H, -NH₂), 7.40 (s, 1H, Ar-H), 3.95 (s, 3H, -OCH₃). Note: The -NH₂ protons are exchangeable with D₂O.

• Mass Spec (ESI+): m/z 226.0 (M+H)⁺

Experimental Workflow Visualization

Sources

• 1. jusst.org [jusst.org]
• 2. facm.ucl.ac.be [facm.ucl.ac.be]
• 3. derpharmachemica.com [derpharmachemica.com]
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• 5. mdpi.com [mdpi.com]
• 6. ajgreenchem.com [ajgreenchem.com]
• 7. ijnrd.org [ijnrd.org]
• 8. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. ijrpas.com [ijrpas.com]
• 11. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. Theory of Microwave Heating for Organic Synthesis [cem.com]

Application Notes and Protocols: Synthesis of 6-Methoxybenzo[d]thiazole-2,5-diamine via Nitro Group Reduction

Abstract

This document provides a comprehensive guide for the chemical reduction of the nitro group in 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine to yield the highly valuable diamine, 6-Methoxybenzo[d]thiazole-2,5-diamine. This diamine serves as a critical building block in the synthesis of various pharmacologically active compounds.[1][2] This application note details two robust and widely applicable reduction methodologies: catalytic hydrogenation and metal-mediated reduction using stannous chloride (SnCl₂). The protocols are designed for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance to ensure successful and reproducible synthesis.

Introduction: Significance of 6-Methoxybenzo[d]thiazole-2,5-diamine

The benzothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][3] The target molecule, 6-Methoxybenzo[d]thiazole-2,5-diamine, is a key synthetic intermediate. The strategic placement of the two amino groups and the methoxy substituent allows for diverse chemical modifications, making it an ideal precursor for generating libraries of novel compounds for drug discovery programs. The successful and efficient synthesis of this diamine is therefore a crucial first step in the development of new therapeutic agents.

The reduction of an aromatic nitro group to a primary amine is a fundamental transformation in organic synthesis.[4][5][6] The choice of reducing agent and reaction conditions is critical to achieve high yield and purity, while tolerating other functional groups present in the molecule. This guide will explore two of the most effective methods for this transformation.

Mechanistic Overview of Nitro Group Reduction

The conversion of a nitro group (-NO₂) to an amino group (-NH₂) is a six-electron reduction process. The reaction typically proceeds through several intermediates, including nitroso (-NO) and hydroxylamine (-NHOH) species.[4][7]

dot graph "Mechanistic_Pathway" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

Nitro [label="Ar-NO₂ (Nitroarene)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nitroso [label="Ar-NO (Nitroso)", fillcolor="#FBBC05", fontcolor="#202124"]; Hydroxylamine [label="Ar-NHOH (Hydroxylamine)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Amine [label="Ar-NH₂ (Amine)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Nitro -> Nitroso [label="+2e⁻, +2H⁺"]; Nitroso -> Hydroxylamine [label="+2e⁻, +2H⁺"]; Hydroxylamine -> Amine [label="+2e⁻, +2H⁺"];

graph [bgcolor="#F1F3F4"]; } enddot Caption: Generalized direct reduction pathway of an aromatic nitro compound.

Two primary mechanistic approaches are commonly employed:

• Catalytic Hydrogenation: This heterogeneous catalysis method involves the use of a metal catalyst (e.g., Palladium on carbon) and a hydrogen source (e.g., H₂ gas). The reaction occurs on the surface of the catalyst, where the nitro group is sequentially reduced.[4][8]

• Metal-Mediated Reduction: This method utilizes a metal in a low oxidation state (e.g., Fe, Sn, Zn) in an acidic or neutral medium. The reduction proceeds through a series of single-electron transfers from the metal to the nitro group, followed by protonation.[4][9]

Comparative Analysis of Reduction Methods

The choice between catalytic hydrogenation and metal-mediated reduction depends on several factors, including the presence of other reducible functional groups, scalability, and safety considerations.

Feature	Catalytic Hydrogenation (Pd/C, H₂)	Metal-Mediated (SnCl₂·2H₂O)
Reagents	Palladium on Carbon, Hydrogen Gas	Stannous Chloride Dihydrate, Acid (e.g., HCl)
Selectivity	High, but can reduce other groups (alkenes, alkynes, etc.)	Generally good for nitro groups, tolerates many other functionalities.[10]
Conditions	Mild (room temperature, atmospheric pressure)	Often requires heating.[11]
Workup	Filtration to remove catalyst.	Can be more complex, involving neutralization and extraction to remove metal salts.
Safety	Requires handling of flammable H₂ gas and pyrophoric catalyst.	Reagents are generally less hazardous.
Scalability	Well-suited for large-scale industrial processes.[12]	Suitable for lab-scale and can be scaled, but waste disposal of metal salts is a consideration.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is favored for its clean reaction profile and high efficiency.[8]

Materials:

• 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

• 10% Palladium on Carbon (Pd/C)

• Ethanol (EtOH) or Methanol (MeOH)

• Hydrogen gas (H₂) balloon

• Inert gas (Nitrogen or Argon)

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (1.0 eq) in a suitable solvent (e.g., ethanol or methanol).

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for several minutes.

• Catalyst Addition: Under the inert atmosphere, carefully add 10% Pd/C (typically 5-10 mol%).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this purge cycle 3-4 times to ensure an atmosphere of hydrogen.[4]

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, carefully purge the flask with an inert gas to remove any residual hydrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric; keep the filter cake wet with solvent during and after filtration.[4]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 6-Methoxybenzo[d]thiazole-2,5-diamine. The product can be further purified by recrystallization or column chromatography if necessary.

dot graph "Catalytic_Hydrogenation_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

A [label="1. Dissolve Substrate in Solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Purge with Inert Gas", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="3. Add Pd/C Catalyst", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="4. Introduce H₂ Atmosphere", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="5. Stir and Monitor Reaction", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="6. Purge with Inert Gas", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="7. Filter through Celite", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="8. Concentrate Filtrate", fillcolor="#F1F3F4", fontcolor="#202124"]; I [label="Product: Diamine", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H -> I;

graph [bgcolor="#FFFFFF"]; } enddot Caption: Experimental workflow for catalytic hydrogenation.

Protocol 2: Metal-Mediated Reduction using Stannous Chloride (SnCl₂)

This classical method is highly reliable and offers excellent chemoselectivity.[4][13]

Materials:

• 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) solution (e.g., 2M)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, suspend 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (1.0 eq) in ethanol.

• Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O, typically 4-5 eq).[14] If the reaction is sluggish, a small amount of concentrated HCl can be added.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Neutralization and Extraction: Partition the residue between ethyl acetate and a 2M aqueous solution of NaOH or KOH to dissolve the tin salts.[13]

• Separation: Separate the organic layer. Extract the aqueous layer with additional portions of ethyl acetate.

• Drying and Isolation: Combine the organic extracts, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude diamine. Further purification can be achieved by recrystallization or column chromatography.

dot graph "Stannous_Chloride_Reduction" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

A [label="1. Suspend Substrate in EtOH", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Add SnCl₂·2H₂O", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="3. Heat to Reflux & Monitor", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="4. Cool and Concentrate", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="5. Partition between EtOAc and Base", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="6. Extract Aqueous Layer", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="7. Dry and Concentrate Organic Layers", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="Product: Diamine", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H;

graph [bgcolor="#FFFFFF"]; } enddot Caption: Experimental workflow for SnCl₂ reduction.

Characterization of the Product

The successful synthesis of 6-Methoxybenzo[d]thiazole-2,5-diamine should be confirmed by standard analytical techniques.

Analytical Method	Expected Observations
¹H NMR	Disappearance of the nitro-aromatic proton signals and appearance of new signals corresponding to the amino group protons. The chemical shifts of the aromatic protons will also be affected by the new electron-donating amino group.
¹³C NMR	Shift in the chemical shifts of the aromatic carbons, particularly the carbon atom to which the amino group is attached.
Mass Spectrometry	The molecular ion peak should correspond to the molecular weight of the diamine product (C₈H₉N₃OS, MW: 195.24 g/mol ).
IR Spectroscopy	Disappearance of the characteristic N-O stretching vibrations of the nitro group (typically around 1530 and 1350 cm⁻¹) and the appearance of N-H stretching vibrations for the primary amine (typically in the range of 3300-3500 cm⁻¹).[15]
Melting Point	A sharp melting point consistent with the literature value for the pure compound.

Analytical methods such as HPLC and GC can be employed to determine the purity of the final product.[16]

Troubleshooting and Field-Proven Insights

• Incomplete Reaction (Catalytic Hydrogenation): If the reaction stalls, the catalyst may be deactivated. Ensure the catalyst is of good quality and the system is free of catalyst poisons (e.g., sulfur compounds). Gentle warming may sometimes be necessary.

• Difficult Workup (SnCl₂ Reduction): The formation of emulsions during the basic workup can be problematic. Addition of brine or filtration through Celite® can help to break up emulsions.

• Product Instability: Aromatic diamines can be susceptible to air oxidation, which may result in discoloration of the product. It is advisable to store the purified diamine under an inert atmosphere and in a cool, dark place.

• Alternative Metal-Mediated Reductions: While SnCl₂ is effective, other metal/acid systems like iron powder in acetic acid or ammonium chloride can also be employed.[4][8][13] These can be advantageous in terms of cost and waste disposal.

Conclusion

The reduction of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine to its corresponding diamine is a critical transformation for the synthesis of novel, biologically active molecules. Both catalytic hydrogenation and metal-mediated reduction with stannous chloride are effective and reliable methods to achieve this conversion. The choice of method will depend on the specific requirements of the synthesis, including substrate compatibility, scale, and available equipment. By following the detailed protocols and considering the practical insights provided in this guide, researchers can confidently and efficiently synthesize this valuable intermediate for their drug discovery and development endeavors.

References

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• Design, Synthesis, Characterization and Biological Evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains. ResearchGate. [Link]

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. [Link]

• Reduction of nitro compounds. Wikipedia. [Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. [Link]

• Electro-oxidative three-component cascade cyclization of isocyanides with elemental sulfur and amines for the synthesis of 2- aminobenzothiazoles. The Royal Society of Chemistry. [Link]

• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. SciSpace. [Link]

• ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting and/or. ATSDR. [Link]

• Nitroglycerin (oral route, sublingual route). Mayo Clinic. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLE DERIVATIES AND ITS BIOLOGICAL ACTIVITIES. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Cooperation of Pt and TiOx in the Hydrogenation of Nitrobenzothiazole. ACS Catalysis. [Link]

• Synthesis and identification of a new class of (S)-2,6-diamino-4,5,6,7-tetrahydrobenzo[d]thiazole derivatives as potent antileukemic agents. PubMed. [Link]

• Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Science Primary Literature. [Link]

• Nitroglycerin: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. WebMD. [Link]

• AMINATION BY REDUCTION. SHROFF S. R. ROTARY INSTITUTE OF CHEMICAL TECHNOLOGY. [Link]

• Hydrogenation of Nitrobenzene over a Pd/Al2O3 Catalyst – Mechanism and Effect of the Main Operating Conditions. Sigarra. [Link]

• Nitro-Dur: Key Safety & Patient Guidance. Drugs.com. [Link]

• Working up nitroarene reductions with iron powder - strategies for dealing with the gelatinous rust byproduct? : r/Chempros. Reddit. [Link]

• Nitro Reduction - Common Conditions. Organic Chemistry Data. [Link]

• The reduction of aromatic nitro compounds with anhydrous stannous chloride. NJIT Digital Commons. [Link]

• Nitroglycerin. StatPearls - NCBI Bookshelf. [Link]

• Evaluation of Nitrobenzene Hydrogenation Kinetic Particularities Over Mono and Bimetallic Ni Containing Hypercrosslinked Polysty. Aidic. [Link]

• Catalytic nitrobenzene hydrogenation in supercritical carbon dioxide. R Discovery. [Link]

• FAST Hydrogenations as a Continuous Platform for Green Aromatic Nitroreductions. Almac. [Link]

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Application Notes & Protocols: Nucleophilic Substitution at the C2 Position of Nitrobenzothiazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Benzothiazole Scaffold

The benzothiazole core, a bicyclic system composed of a fused benzene and thiazole ring, is a privileged scaffold in medicinal chemistry and materials science.[1] Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2] The introduction of a nitro group onto the benzene ring dramatically alters the electronic properties of the entire molecule. This powerful electron-withdrawing group significantly activates the benzothiazole system, particularly at the C2 position, making it highly susceptible to nucleophilic attack.

This activation provides a robust and versatile synthetic handle for the introduction of diverse functional groups at the C2 position, enabling the generation of extensive compound libraries for drug discovery and development.[3] This guide provides a detailed overview of the underlying mechanism, practical experimental protocols, and key considerations for performing nucleophilic aromatic substitution (SNAr) reactions on nitrobenzothiazole substrates.

Mechanistic Insights: The SNAr Pathway

The functionalization of nitrobenzothiazoles at the C2 position proceeds via a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process that is fundamentally different from SN1 or SN2 reactions.[4][5]

• Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile (Nu⁻) on the electron-deficient C2 carbon, which bears a suitable leaving group (e.g., a halide like chlorine). This attack temporarily breaks the aromaticity of the thiazole ring, forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[6] The formation of this complex is typically the slow, rate-determining step of the reaction.[7]

• Step 2: Elimination and Restoration of Aromaticity: The aromaticity of the ring is restored in a rapid subsequent step through the expulsion of the leaving group (LG⁻).

The presence of the nitro group, particularly when positioned ortho or para to the reacting carbon, is critical for this reaction. It serves to stabilize the negative charge of the Meisenheimer complex through resonance, delocalizing the electron density and lowering the activation energy of the first step.[6]

Caption: Standard experimental workflow for synthesis.

Protocol 1: Synthesis of a 2-Amino-6-nitrobenzothiazole Derivative

This protocol details the reaction with an amine nucleophile, a common transformation for building blocks in medicinal chemistry.

• Materials:

  • 2-chloro-6-nitrobenzothiazole (1.0 equiv)

  • Aniline (or other primary/secondary amine) (1.2 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask with stir bar

  • Reflux condenser

  • Heating mantle with temperature control

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) apparatus

• Procedure:

  • Reaction Setup: To a round-bottom flask, add 2-chloro-6-nitrobenzothiazole (1.0 equiv), potassium carbonate (2.0 equiv), and DMF. Stir the suspension at room temperature.

  • Nucleophile Addition: Add the amine (1.2 equiv) dropwise to the stirring suspension.

  • Heating: Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours.

    • Causality: Heating provides the necessary activation energy for the reaction. K₂CO₃ acts as a base to neutralize the HCl formed during the reaction, driving it to completion. DMF is an excellent polar aprotic solvent that solubilizes the reactants and facilitates the SNAr mechanism.

  • Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

  • Work-up: Cool the mixture to room temperature and pour it into cold water. A precipitate of the crude product should form.

  • Extraction: If a precipitate does not form, extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and filter.

  • Purification: Concentrate the organic phase under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Synthesis of a 2-Thioether-6-nitrobenzothiazole Derivative

Thiols and thiolates are excellent nucleophiles for SNAr reactions, readily displacing halides at the C2 position. [8]

• Materials:

  • 2-chloro-6-nitrobenzothiazole (1.0 equiv)

  • Thiophenol (or other thiol) (1.1 equiv)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equiv) or Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • Tetrahydrofuran (THF), anhydrous

  • Dichloromethane (DCM)

  • Saturated ammonium chloride (NH₄Cl) solution

• Equipment: As listed in Protocol 1.

• Procedure:

  • Nucleophile Preparation (if using NaH): In a separate flask under an inert atmosphere (N₂ or Ar), suspend NaH (1.2 equiv) in anhydrous THF. Cool to 0 °C in an ice bath. Add the thiol (1.1 equiv) dropwise. Stir for 20-30 minutes at 0 °C to form the thiolate.

    • Causality: Thiols are acidic enough to be deprotonated by a strong base like NaH, forming the more potent thiolate nucleophile. For less sensitive substrates, a weaker base like K₂CO₃ in DMF can also be effective.

  • Reaction Setup: In the main reaction flask, dissolve 2-chloro-6-nitrobenzothiazole (1.0 equiv) in anhydrous THF.

  • Nucleophile Addition: Slowly add the pre-formed thiolate solution to the solution of the benzothiazole at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitoring: Monitor the reaction progress by TLC.

  • Work-up: Carefully quench the reaction by the slow addition of saturated NH₄Cl solution. Extract the mixture with DCM (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Data Summary and Interpretation

Successful substitution can be confirmed using standard analytical techniques. The table below summarizes expected outcomes for a representative set of nucleophiles.

Starting Material	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Expected Product
2-chloro-6-nitrobenzothiazole	Aniline	K₂CO₃	DMF	90	5	6-Nitro-N-phenylbenzo[d]thiazol-2-amine
2-chloro-6-nitrobenzothiazole	Thiophenol	NaH	THF	RT	3	6-Nitro-2-(phenylthio)benzo[d]thiazole
2-chloro-6-nitrobenzothiazole	Sodium Methoxide	-	Methanol	Reflux	6	2-Methoxy-6-nitrobenzo[d]thiazole

Characterization Guide

• TLC: The product spot should have a different Rf value than the starting material (2-chloro-6-nitrobenzothiazole).

• ¹H NMR: Look for the appearance of new signals corresponding to the protons of the introduced nucleophile. The characteristic aromatic protons of the benzothiazole core will also be present, often with slight shifts in their chemical environment.

• Mass Spectrometry (MS): The molecular ion peak ([M]⁺ or [M+H]⁺) in the mass spectrum should correspond to the calculated molecular weight of the desired product.

• IR Spectroscopy: Appearance or disappearance of key functional group stretches can be indicative. For example, in the amination reaction, the appearance of an N-H stretch (~3300-3500 cm⁻¹) would be expected.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	Insufficient temperature.	Increase reaction temperature incrementally (e.g., to 100-120 °C for DMF).
Nucleophile is not strong enough.	If using a neutral nucleophile (e.g., R-NH₂), ensure the base is adequate. For weak nucleophiles like alcohols or thiols, pre-form the alkoxide/thiolate with a stronger base (e.g., NaH).
Poor quality reagents or solvent.	Use freshly distilled/anhydrous solvents and high-purity reagents.
Multiple Products	Side reactions (e.g., reaction at another site).	Lower the reaction temperature to improve selectivity.
Decomposition of starting material or product.	Reduce reaction time and/or temperature. Ensure an inert atmosphere if reagents are air-sensitive.
Difficult Purification	Product and starting material have similar polarity.	Adjust the eluent system for column chromatography to achieve better separation. Consider recrystallization if the product is a solid.

References

• SAS Publishers. (n.d.). Synthesis, Characterization and Antimicrobial studies of new novel derivatives of 2-amino-6- chlorobenzothiazole. Retrieved from [Link]

• Singh, S. K., et al. (2016). Design, Synthesis, and Evaluation of 2-Amino-6-nitrobenzothiazole-Derived Hydrazones as MAO Inhibitors: Role of the Methylene Spacer Group. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-chlorobenzothiazole or 2-chlorobenzoxazole.
• Google Patents. (n.d.). Process for the preparation of 2-amino-6-nitrobenzothiazole.

• ResearchGate. (n.d.). Meisenheimer Complexes in SNAr Reactions: Intermediates or Transition States?. Retrieved from [Link]

• PMC. (n.d.). The Nitrile Bis-Thiol Bioconjugation Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• PMC. (n.d.). Functionalized Nitrobenzothiadiazoles as Embedded Fluorescent Probes. Retrieved from [Link]

• Journal of Microbiology, Biotechnology and Food Sciences. (2025). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Retrieved from [Link]

• PMC. (2022). A Novel PIFA/KOH Promoted Approach to Synthesize C2-arylacylated Benzothiazoles as Potential Drug Scaffolds. Retrieved from [Link]

• RSC Publishing. (n.d.). Meisenheimer complexes as hidden intermediates in the aza-SNAr mechanism. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2016). Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzothiazole, 2-amino-6-methyl. Retrieved from [Link]

• Frontiers. (2020). Stability of the Meisenheimer Complex in a SNAr Reaction. Retrieved from [Link]

• ResearchGate. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). A Convenient Synthesis of 2-Mercapto and 2-Chlorobenzothiazoles. Retrieved from [Link]

• PMC. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Retrieved from [Link]

• Chemistry Steps. (2021). Reactions of Thiols. Retrieved from [Link]

• MDPI. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Scholars Research Library. (n.d.). Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. Retrieved from [Link]

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• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
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• 8. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

Improving reaction yields for the cyclization of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

This guide is structured as a specialized Technical Support Center resource. It moves beyond generic textbook descriptions to address the specific electronic and physical challenges of synthesizing 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine .

Ticket ID: BZT-NITRO-056 Subject: Optimization of Reaction Yields & Troubleshooting Cyclization Protocols Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

Synthesizing 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine presents a classic "push-pull" electronic conflict. You have a strongly electron-donating methoxy group at position 6 and a strongly electron-withdrawing nitro group at position 5.

The primary challenge is the Hugerschhoff cyclization (oxidative closure of the thiourea). The nitro group deactivates the benzene ring, raising the activation energy for the electrophilic attack of the sulfur intermediate. This often leads to incomplete reactions, tar formation (polymerization), or low yields (<40%).

This guide provides an optimized workflow, focusing on kinetic control during oxidant addition and solubility management during work-up.

Module 1: The Reaction Pathway & Critical Control Points

The most robust route utilizes the oxidative cyclization of 1-(4-methoxy-3-nitrophenyl)thiourea .

Visualizing the Workflow

The following diagram outlines the critical path and where failures typically occur.

Figure 1: Reaction workflow highlighting the temperature-sensitive cyclization step.

Module 2: Optimized Experimental Protocol

Step 1: Precursor Synthesis (The Thiourea)

Why it fails: Impurities in the thiourea (specifically unreacted aniline) act as radical scavengers and polymerization initiators during the oxidative step.

• Standard: Reaction of 4-methoxy-3-nitroaniline with ammonium thiocyanate in the presence of benzoyl chloride (or acid catalysis).

• Optimization: Ensure the starting aniline is fully consumed. Recrystallize the thiourea from Ethanol/Water (1:1) before proceeding. Do not use crude thiourea.

Step 2: The Hugerschhoff Cyclization (The Critical Step)

Why it fails: The 5-nitro group deactivates the ring position ortho to the amine (where closure must occur). Standard protocols using liquid bromine often lead to local hotspots and over-bromination.

Recommended Protocol:

• Suspension: Suspend 10 mmol of purified thiourea in 20 mL of Glacial Acetic Acid .

  • Note: The nitro-thiourea will likely not dissolve completely. This is normal.

• Catalyst Addition: Add anhydrous Sodium Acetate (15 mmol).

  • Reason: buffers the HBr generated, preventing acid-catalyzed hydrolysis of the thiourea.

• Controlled Oxidation (The "Cold-Start" Method):

  • Cool the suspension to 0–5°C (Ice/Salt bath).

  • Prepare a solution of Bromine (10.5 mmol) in 5 mL Acetic Acid.

  • Dropwise Addition: Add the bromine solution over 30-45 minutes .

  • Visual Check: The mixture should turn orange/red but remain a suspension. If it turns black immediately, your temperature is too high.

• The Thermal Ramp:

  • Once addition is complete, allow the mixture to stir at 0°C for 30 mins.

  • Remove the bath and let it reach room temperature (RT).

  • Heat to 80°C for 2–3 hours.

  • Mechanism:[1][2][3][4][5][6][7][8] The heat is required only after the sulfenyl bromide intermediate is formed to drive the electrophilic attack on the deactivated ring.

Step 3: Work-up & Purification

Why it fails: The product is a weak base due to the nitro group. It may precipitate with salts or remain trapped in the acidic media.

• Quench: Pour the hot reaction mixture onto 100g of crushed ice.

• Basification: Adjust pH to 8–9 using Ammonium Hydroxide (NH₄OH).

  • Warning: NaOH can cause hydrolysis of the methoxy group or ring opening under harsh conditions. Use Ammonia.

• Filtration: Filter the yellow/orange precipitate.

• Digestion: The "Brick Dust" issue. The product often traps salts. Suspend the crude solid in hot water, stir for 20 mins, and filter again.

• Recrystallization: Toluene or Dioxane are preferred solvents for nitro-benzothiazoles.

Module 3: Troubleshooting Guide

Use this decision tree to diagnose low yields or failed reactions.

Figure 2: Diagnostic logic for common reaction failures.

Symptom & Solution Table

Symptom	Probable Cause	Corrective Action
Black, sticky tar formation	Exotherm during Br₂ addition; local concentration of oxidant too high.	Strict Temp Control: Maintain <5°C during addition. Dilute Br₂ in AcOH (1:5 ratio) before adding.
Product is a red oil, not solid	Incomplete cyclization or formation of azo-impurities.	Reagent Switch: Use Benzyltrimethylammonium tribromide instead of liquid Br₂. It releases Br₂ slowly, preventing side reactions.
Low recovery after basification	Product is amphoteric or slightly soluble in excess base.	pH Control: Do not exceed pH 9. Use NH₄OH, not NaOH.
Melting point is broad/low	Contamination with isomeric 4-nitro-5-methoxy derivative (rare) or elemental sulfur.	Purification: Recrystallize from Toluene. If sulfur is present (from thiourea decomp), wash the solid with Carbon Disulfide (CS₂) or hot benzene.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Pyridinium Tribromide instead of liquid Bromine? A: Yes, and it is highly recommended. For deactivated rings like nitro-anilines, tribromide salts (solid) act as a "buffered" source of bromine. This maintains a low instantaneous concentration of the oxidant, significantly reducing tar formation and improving yield by 15–20%. Add it as a solid in portions at room temperature.

Q: Why is the regioselectivity favoring the 5-nitro isomer? A: The starting material is 1-(4-methoxy-3-nitrophenyl)thiourea. Cyclization occurs ortho to the nitrogen. There are two ortho positions on the ring:

• Position 2 (Aniline numbering): Flanked by the Nitro group. This is sterically hindered and electronically very poor (between two withdrawing elements).

• Position 6 (Aniline numbering): Flanked by a Hydrogen. Therefore, cyclization exclusively favors position 6, resulting in the 6-methoxy-5-nitro substitution pattern on the final benzothiazole.

Q: My product is not precipitating when I add water. Why? A: The 5-nitro group reduces the basicity of the thiazole nitrogen, but the compound itself is likely quite lipophilic. If you used a large volume of Acetic Acid, the product might remain solubilized. Fix: Distill off 70% of the Acetic Acid under reduced pressure before pouring onto ice/water.

References

• Jordan, A. D., et al. "Oxidative Cyclization of 1-Arylthioureas to 2-Aminobenzothiazoles." Journal of Organic Chemistry, vol. 68, no. 22, 2003, pp. 8693–8696.

• Gupta, R. R., et al. "Synthesis and Biological Activity of Substituted 2-Aminobenzothiazoles." Phosphorus, Sulfur, and Silicon and the Related Elements, vol. 184, no. 5, 2009. (Detailed discussion on substituent effects in Hugerschhoff reaction).

• US Patent 4369324A. "Process for the preparation of 2-amino-6-nitrobenzothiazole." (Provides industrial scale conditions for nitro-benzothiazoles).

• Organic Syntheses, Coll. Vol. 3, p.76 (1955). "2-Amino-6-methylbenzothiazole." (The foundational Hugerschhoff protocol).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. Nitration Mechanism of Aromatics: Lessons from Born–Oppenheimer Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - The direct oxidative diene cyclization and related reactions in natural product synthesis [beilstein-journals.org]
• 8. Vicarious Nucleophilic Substitution [organic-chemistry.org]

Technical Support Center: Solubility Enhancement of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering solubility challenges with 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine. Our objective is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions during your experimental design. We will explore common troubleshooting scenarios and advanced enhancement strategies, grounded in established physicochemical principles.

Section 1: Understanding the Molecule: Physicochemical Profile

Before attempting to enhance the solubility of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, it is crucial to understand its inherent physicochemical properties. While specific experimental data for this exact molecule is sparse, we can infer a reliable profile from its structural analogues, 6-methoxybenzo[d]thiazol-2-amine[1][2][3] and 6-nitrobenzo[d]thiazol-2-amine[4].

The structure combines a polar nitro group (-NO2), a hydrogen-bonding amine group (-NH2), and a moderately polar methoxy group (-OCH3) on a benzothiazole core.

• Impact of the Nitro Group (-NO2): The electron-withdrawing nature and high polarity of the nitro group significantly increase the molecule's melting point and reduce its solubility in non-polar organic solvents. This is evidenced by the high melting point of 6-Nitrobenzo[d]thiazol-2-amine (247-249 °C)[4].

• Impact of the Methoxy (-OCH3) and Amine (-NH2) Groups: These groups can act as both hydrogen bond donors and acceptors, suggesting that polar protic and aprotic solvents capable of hydrogen bonding will be more effective.[2]

This structural combination leads to strong intermolecular forces within the crystal lattice, making it a challenging compound to dissolve. The key to enhancing its solubility lies in overcoming these strong solid-state interactions.

Property	Inferred Value / Characteristic	Rationale & Key Considerations
Molecular Formula	C8H7N3O3S	Derived from chemical structure.
Molecular Weight	~225.23 g/mol	Calculated from the molecular formula.
Physical State	Likely a crystalline solid	The presence of polar functional groups and a rigid ring system favors a stable crystal lattice.
Melting Point	Expected to be high (>250 °C)	The nitro group significantly increases intermolecular forces, likely resulting in a higher melting point than its analogues.
Polarity	High	The combination of nitro, amine, and methoxy groups on the aromatic system makes it a highly polar molecule.
Aqueous Solubility	Poor	Similar benzothiazole structures are insoluble in water.[1][5] The high lipophilicity of the core structure counteracts the polar groups.
Organic Solvent Solubility	Expected to be moderate in polar aprotic solvents (e.g., DMSO, DMF) and limited in non-polar solvents (e.g., hexane, toluene).	The molecule's high polarity suggests solvents with similar characteristics will be most effective.

Section 2: Troubleshooting Common Solubility Issues (Q&A Format)

This section addresses specific, practical problems you may encounter during your experiments.

Question: I've added my compound to the chosen solvent, but it's not dissolving even with heating and stirring. What's happening?

Answer: This indicates that the solvation energy provided by the solvent is insufficient to overcome the crystal lattice energy of your compound. The strong intermolecular forces, likely due to the nitro and amine groups, are holding the solid-state structure together.

• Causality: The solvent molecules are unable to effectively break apart the solute-solute interactions. Simply increasing the temperature may not be enough if the fundamental solvent-solute compatibility is poor.

• Troubleshooting Steps:

  • Verify Solvent Choice: Re-evaluate your solvent. For a highly polar molecule like this, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or N-Methyl-2-pyrrolidone (NMP) are superior starting points compared to less polar options like ethyl acetate or dichloromethane.

  • Introduce Cosolvents: If you are restricted to a less polar solvent system, introduce a small percentage of a highly polar cosolvent. For instance, adding 5-10% DMSO to ethanol can dramatically increase the solvent medium's polarity, disrupting the crystal lattice more effectively.[6][7][8]

  • Consider Sonication: Use an ultrasonic bath. The high-frequency sound waves create cavitation bubbles that collapse near the solid particles, providing mechanical energy to aid in breaking apart the crystal structure and enhancing dissolution.

Question: My compound dissolves initially, but then precipitates (crashes out) over time or when cooled. Why?

Answer: You have likely created a supersaturated solution, which is thermodynamically unstable. The initial energy input (e.g., heat) allowed the compound to dissolve beyond its equilibrium solubility at that temperature. Upon cooling or standing, the system tries to return to equilibrium, causing the excess solute to precipitate.

• Causality: The kinetic energy from heating enabled dissolution, but the solution's capacity to hold the solute at a lower energy state (room temperature) is lower.

• Troubleshooting Steps:

  • Determine Equilibrium Solubility: You must first determine the true equilibrium solubility in that solvent at your working temperature. See the protocol in Section 4. This will define your maximum stable concentration.

  • Employ a Cosolvent System: A well-chosen cosolvent system can increase the equilibrium solubility, not just the rate of dissolution.[7][9] Experiment with binary or ternary solvent mixtures to find a system that keeps your compound in solution at the target temperature.

  • Utilize Solid Dispersion: For long-term stability, especially in a solid dosage form context, a solid dispersion is an excellent strategy. By dispersing the molecule within a hydrophilic polymer matrix, you prevent it from recrystallizing.[10][11][12][13] This effectively traps the molecule in an amorphous, higher-energy state, which enhances both solubility and dissolution rate.[14]

Question: I need to reach a high concentration for my assay, but I'm hitting a solubility limit in all compatible solvents. What are my next steps?

Answer: When you've exhausted standard solvent and cosolvent approaches, it's time to consider more advanced physical or chemical modification techniques.

• Causality: The intrinsic properties of the molecule are the limiting factor. You need to modify the compound itself or its solid-state form to fundamentally alter its interaction with solvents.

• Recommended Strategies:

  • Particle Size Reduction: Decrease the particle size of your solid material through micronization or nanonization.[15][16] According to the Noyes-Whitney equation, reducing particle size increases the surface area-to-volume ratio, which significantly increases the dissolution rate.[17][18] While this doesn't change the equilibrium solubility, a faster dissolution can be sufficient for many kinetic assays.

  • Prodrug Approach: This is a powerful chemical modification strategy.[19][20] By attaching a temporary, highly-soluble promoiety (e.g., a phosphate group) to the amine or another suitable handle on the molecule, you can create a new entity with dramatically improved solubility.[21] This prodrug would then be designed to cleave in vivo or under specific assay conditions to release the active parent compound.[22][23]

Section 3: Advanced Solubility Enhancement Strategies (FAQs)

Q1: How does a cosolvent system work on a molecular level?

A cosolvency system works by altering the overall polarity of the solvent medium to be more "hospitable" to the solute.[8] Water is highly polar, while many organic compounds are not. A cosolvent, which is typically a water-miscible organic solvent like ethanol or propylene glycol, acts as a bridge. It disrupts water's strong hydrogen-bonding network and reduces the overall polarity of the solvent system, making it easier for a non-polar or semi-polar solute to find a favorable energetic environment and dissolve.[6][9]

Q2: What is "Solid Dispersion" and when should I consider it?

Solid dispersion is a technique where the poorly soluble drug is dispersed within a hydrophilic, inert carrier matrix (often a polymer like PEG or PVP).[11][13] This can be achieved by methods like solvent evaporation or melt extrusion. The result is a system where the drug is present in an amorphous state, not its stable crystalline form.[12][14] Since no energy is required to break the crystal lattice, the drug dissolves much more readily when it comes into contact with a solvent.[10] You should consider this when developing a solid oral dosage form or if you need to overcome persistent recrystallization issues.

Q3: Is the Prodrug approach only for in-vivo applications?

Primarily, yes. The prodrug approach is designed to improve properties like solubility or permeability for better drug delivery in a biological system, with the expectation that the promoiety is cleaved by enzymes to release the active drug.[19][21][23] However, it can be adapted for in vitro use if a specific chemical or enzymatic cleavage method can be incorporated into the assay protocol to release the parent compound at the desired time. This adds complexity but can be a powerful tool for overcoming extreme solubility limitations.[20][22]

Section 4: Key Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility

This protocol establishes the maximum stable concentration of your compound in a given solvent system.

• Preparation: Add an excess amount of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine to a vial (e.g., 10 mg). The presence of undissolved solid at the end is essential.

• Solvent Addition: Add a precise volume of the chosen solvent or cosolvent system (e.g., 1.0 mL).

• Equilibration: Seal the vial and place it on a rotator or shaker in a temperature-controlled environment (e.g., 25 °C) for 24-48 hours. This extended time ensures the system reaches equilibrium.

• Phase Separation: After equilibration, allow the vial to sit undisturbed for 1-2 hours for the excess solid to settle. Alternatively, centrifuge the vial at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

• Sampling: Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

• Analysis: Dilute the supernatant with a suitable mobile phase and determine the concentration using a calibrated analytical method (e.g., HPLC-UV, LC-MS). This concentration is the equilibrium solubility.

Protocol 2: Screening for Optimal Cosolvent Ratios

This workflow helps identify the most effective cosolvent blend.

Caption: Workflow for systematic cosolvent screening.

Section 5: Visualization & Decision Making

Choosing the right solubility enhancement technique depends on your experimental context and desired outcome. The following flowchart provides a logical decision-making path.

Caption: Decision tree for selecting a solubility enhancement method.

References

• Solubility enhancement techniques: A comprehensive review. (2023). World Journal of Biology Pharmacy and Health Sciences, 13(03), 141–149. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025). Future Journal of Pharmaceutical Sciences. [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (2021). Molecules. [Link]

• The Effect of the Particle Size Reduction on the Biorelevant Solubility and Dissolution of Poorly Soluble Drugs with Different Acid-Base Character. (2023). Pharmaceutics. [Link]

• A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs. (2020). Journal of Drug Delivery and Therapeutics. [Link]

• 2-Amino-6-methoxybenzothiazole. PubChem. [Link]

• Drug Solubility: Importance and Enhancement Techniques. (2012). ISRN Pharmaceutics. [Link]

• Techniques to improve the solubility of poorly soluble drugs. (2016). ResearchGate. [Link]

• Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (2012). Journal of Advanced Pharmacy Education and Research. [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025). Pharmaceuticals. [Link]

• SOLUBILITY ENHANCEMENT BY SIZE REDUCTION. (2023). International Journal of Creative Research Thoughts. [Link]

• 6-Nitrobenzo[d]thiazol-2-amine. Chemsrc. [Link]

• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. (2008). Dhaka University Journal of Pharmaceutical Sciences. [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (2025). ResearchGate. [Link]

• Solid dispersion: A strategy for solubility enhancement. (2021). ResearchGate. [Link]

• Cosolvent. Wikipedia. [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (2017). International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Solubility and dissolution enhancement of flurbiprofen by solid dispersion using hydrophilic carriers. (2017). Brazilian Journal of Pharmaceutical Sciences. [Link]

• ROLE OF PRODRUGS IN SOLUBILITY ENHANCEMENT OF DRUGS. (2014). PharmaTutor. [Link]

• Enhancing Prodrug Solubility with Syngene's SynVent Platform. Syngene. [Link]

• Paracetamol Solubility via Cosolvency. Scribd. [Link]

• SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS. (2018). Universal Journal of Pharmaceutical Research. [Link]

Sources

• 1. 6-methoxybenzo[d]thiazol-2-amine - SRIRAMCHEM [sriramchem.com]
• 2. CAS 1747-60-0: 2-Amino-6-methoxybenzothiazole | CymitQuimica [cymitquimica.com]
• 3. 2-Amino-6-methoxybenzothiazole | C8H8N2OS | CID 15630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Nitrobenzo[d]thiazol-2-amine | CAS#:6285-57-0 | Chemsrc [chemsrc.com]
• 5. 2-AMINO-6-METHOXYBENZOTHIAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
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• 9. scispace.com [scispace.com]
• 10. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japer.in [japer.in]
• 12. researchgate.net [researchgate.net]
• 13. scielo.br [scielo.br]
• 14. View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 15. The Effect of the Particle Size Reduction on the Biorelevant Solubility and Dissolution of Poorly Soluble Drugs with Different Acid-Base Character - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pharmaexcipients.com [pharmaexcipients.com]
• 17. phadtarepharmacy.edu.in [phadtarepharmacy.edu.in]
• 18. Particle Size Analysis and Reduction Techniques to Enhance Drug Bioavailability in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Enhancing Prodrug Solubility with Syngene’s SynVent Platform - Syngene International Ltd [syngeneintl.com]
• 22. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pharmatutor.org [pharmatutor.org]

Technical Support Center: Purification of Crude 2-Amino-6-methoxy-5-nitrobenzothiazole

User ID: Guest Researcher Session: Active Topic: Purification Protocols & Troubleshooting Status: Operational

Introduction: The Purification Landscape

Welcome to the technical support hub for 2-amino-6-methoxy-5-nitrobenzothiazole . This compound is a critical intermediate, often used in the synthesis of azo dyes and pharmaceutical scaffolds.

The Challenge: The synthesis—typically the nitration of 2-amino-6-methoxybenzothiazole—is prone to "tarring" due to the sensitivity of the electron-rich benzothiazole ring to oxidation. Crude mixtures often contain:

• Regioisomers: (e.g., 4-nitro or 7-nitro analogs).

• Oxidation Byproducts: Ring-opened species or sulfoxides.

• Inorganic Salts: Residual acids (

  , ) and metallic salts if catalysts were used.

This guide provides a modular approach to purification, moving from bulk cleanup to high-purity isolation.

Module 1: Initial Assessment (Triage)

Before selecting a protocol, characterize your crude material to avoid yield loss.

Observation	Probable Cause	Recommended Action
Dark Brown / Black Tarry Solid	Oxidative polymerization (reaction too hot).	Protocol A (Acid-Base Swing) to remove neutrals/tars.
Orange/Yellow Powder (Sticky)	Residual solvent or acetic anhydride.[1]	Dry under vacuum, then Protocol B (Recrystallization) .[2]
Bright Yellow Solid (>90% purity)	Successful reaction.	Protocol B (Solvent Wash) for final polish.

Module 2: Purification Protocols

Protocol A: The "Acid-Base Swing" (Removal of Tars)

Best for: Highly impure, tarry crude material.

Mechanism: The 2-amino group retains weak basicity despite the electron-withdrawing nitro group. We utilize this to dissolve the target in acid, filtering out non-basic tars, then reprecipitating.

• Dissolution: Suspend crude solid in 10% HCl or 30%

  (approx. 10 mL per gram). Heat to 50–60°C.

  • Note: Do not boil; this may hydrolyze the methoxy group.

• Filtration: Filter the hot solution through a sintered glass funnel (or Celite pad) to remove insoluble black tars.

  • Visual Check: The filtrate should be clear yellow/orange.

• Precipitation: Cool the filtrate to 0–5°C. Slowly add 25% Ammonia (

  ) or NaOH solution with vigorous stirring until pH reaches ~8–9.

• Collection: Filter the precipitate. Wash with copious water to remove salts.

Protocol B: Recrystallization (The Gold Standard)

Best for: Improving purity from >85% to >98%.

Solvent Selection Logic:

• Glacial Acetic Acid: Excellent solubilizer for nitro-benzothiazoles at high temps; impurities often stay in solution upon cooling.

• DMF/Ethanol (1:1): Good for very insoluble derivatives.

• Methoxy-Specific Note: The 6-methoxy group increases solubility in polar organic solvents compared to the unsubstituted nitro analog.

Step-by-Step:

• Suspend: Place 10g of crude (dried) solid in a round-bottom flask. Add Glacial Acetic Acid (start with 5 vol, e.g., 50 mL).

• Reflux: Heat to boiling. If solid remains, add more solvent in small increments until dissolved.

  • Critical: If a small amount of dark solid never dissolves, it is likely inorganic or tar. Filter it out hot .

• Crystallize: Remove heat. Wrap the flask in a towel to allow slow cooling to room temperature. (Rapid cooling traps impurities).

• Harvest: Filter the crystals.

  • Wash 1: Cold Acetic Acid (small volume).

  • Wash 2: Cold Ethanol (to remove acetic acid).

  • Wash 3:[2][3] Water (to remove trace salts).

• Dry: Vacuum oven at 60°C.

Module 3: Decision Logic & Workflow

The following diagram illustrates the decision-making process for purifying your specific batch.

Figure 1: Decision tree for selecting the appropriate purification method based on crude material state.

Module 4: Troubleshooting & FAQs

Q: My product is not precipitating after neutralizing the acid solution (Protocol A).

• Diagnosis: You may have over-diluted the solution, or the product formed a supersaturated solution.

• Fix:

  • Cool the solution to 0°C (ice bath).

  • Add solid NaCl (salting out).

  • Scratch the glass walls to induce nucleation.

Q: The melting point is broad (e.g., 210–225°C). What does this mean?

• Diagnosis: Isomeric contamination. The nitration of substituted benzothiazoles can yield the 4-nitro or 7-nitro isomers in small amounts [1].[3]

• Fix: Recrystallize using a solvent with higher selectivity. Switch from Acetic Acid to DMF/Water . Dissolve in hot DMF, then add hot water dropwise until turbidity appears. Cool slowly.

Q: I see a "fronting" peak on my HPLC.

• Diagnosis: Likely residual 2-amino-6-methoxybenzothiazole (starting material) or sulfonic acid derivatives if sulfonation competed with nitration.

• Fix: If starting material is present, wash the solid with Dichloromethane (DCM) . The starting material is much more soluble in DCM than the nitro-product.

References

• BenchChem. (2025).[4] A Technical Guide to 6-Nitro-2-benzothiazolesulfonamide and Related Derivatives: Synthesis, Biological Activity, and Protocols. Retrieved from

• ChemicalBook. (2026). 2-Amino-6-nitrobenzothiazole Properties and Synthesis. Retrieved from

• Organic Syntheses. (2014). Benzothiazole, 2-amino-6-methyl- Procedure and Discussion.[5][6][7] Organic Syntheses, Coll.[6] Vol. 3, p.76. Retrieved from

• Google Patents. (1983). US4369324A - Process for the preparation of 2-amino-6-nitrobenzothiazole. Retrieved from

Sources

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• 2. EP0039835A1 - Process for the preparation of 2-amino-6-nitro-benzothiazole - Google Patents [patents.google.com]
• 3. US4369324A - Process for the preparation of 2-amino-6-nitrobenzothiazole - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. iosrjournals.org [iosrjournals.org]

Minimizing side products during the nitration of 6-methoxy-2-aminobenzothiazole

This guide functions as a Tier 3 Technical Support resource for researchers encountering difficulties with the nitration of 6-methoxy-2-aminobenzothiazole. It prioritizes mechanistic understanding to troubleshoot the common "black tar" formation and regioselectivity issues.

Ticket Subject: Minimizing oxidative side products and controlling regioselectivity. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary: The "Scaffold Sensitivity"

Direct nitration of 6-methoxy-2-aminobenzothiazole (1) is deceptively difficult. The molecule contains two conflicting functionalities:[1][2][3][4][5][6][7]

• The Electron-Rich Thiazole/Amine: The 2-amino group (

  ) and the sulfur atom are highly susceptible to oxidative degradation by nitric acid, leading to diazonium species, sulfoxides, and polymerization (the "Black Tar" effect).

• The Activated Benzene Ring: The 6-methoxy group strongly activates the ring, making it prone to over-nitration (polynitration) and sensitive to temperature fluctuations.

The Golden Rule: Never nitrate the free amine directly. You must employ a Protect-Nitrate-Deprotect strategy to buffer the amine's reactivity.

Module 1: The Core Protocol (Minimizing Impurities)

To minimize side products, you must isolate the 2-acetamido intermediate. This single step prevents 90% of common failures (tars and low yields).

Step 1: Protection (The "Firewall")

• Reagent: Acetic anhydride (

  ) in acetic acid or pyridine.

• Why: Converting the amine (

  ) to an acetamide ( ) reduces the electron density on the thiazole nitrogen, preventing oxidation and -nitration.

• Checkpoint: The product, N-(6-methoxybenzothiazol-2-yl)acetamide, should be a white/off-white solid. If it is yellow/brown, recrystallize from ethanol before nitration.

Step 2: Nitration (Regiocontrol)

• Reagent:

  in concentrated (Mixed Acid).

• Temperature: Cryogenic control (

  to ) is mandatory.

• Mechanism: The methoxy group directs ortho . In this scaffold, the C7 position is favored over C5 due to the steric environment of the fused thiazole ring, though C5 isomers are the primary impurity.

• Critical Action: Add the nitrating agent dropwise to the substrate in

  . Do not add the substrate to the nitric acid (this causes localized heating and dinitration).

Step 3: Deprotection (Hydrolysis)

• Reagent:

  or reflux.

• Why: Returns the free amine for downstream coupling (e.g., azo dye synthesis).

Module 2: Troubleshooting Guide (FAQ Format)

Q1: My reaction mixture turned into a black, sticky tar within minutes. What happened?

Diagnosis: Oxidative degradation of the free amine or sulfur. Root Cause: You likely attempted direct nitration of the free amine, or your protection step was incomplete. Nitric acid acts as an oxidant, not just a nitrating agent, attacking the sulfur and the amino group. Solution:

• Verify the purity of your N-acetyl precursor (TLC/NMR).

• Ensure the temperature is strictly below

  .

• Use urea (

  ) in the reaction mixture to scavenge nitrous acid ( ), which catalyzes oxidation.

Q2: I am seeing a mixture of isomers. How do I distinguish the 7-nitro from the 5-nitro isomer?

Diagnosis: Regio-isomer contamination. Technical Insight: The 6-methoxy group directs ortho.

• Target (7-Nitro): The protons at C4 and C5 are adjacent.

• Impurity (5-Nitro): The protons at C4 and C7 are separated. Diagnostic NMR (

  ):

• 7-Nitro Isomer: Look for two doublets with ortho-coupling (

  ) corresponding to H4 and H5.

• 5-Nitro Isomer: Look for two singlets (or weak meta-coupling) corresponding to H4 and H7.

Q3: The product yield is low, and I see a "sludge" that won't filter.

Diagnosis: Sulfate salt trapping. Root Cause: Benzothiazoles are basic. Quenching the sulfuric acid reaction into ice water often precipitates the benzothiazolium sulfate salt, which is gummy. Solution:

• Quench into ice water.

• Neutralize the slurry to pH 4–5 using Sodium Acetate or dilute NaOH. This liberates the free base (acetamide), which precipitates as a filterable solid.

Module 3: Visualization & Logic

Figure 1: The Optimized Reaction Pathway

This diagram illustrates the mandatory protection strategy to avoid oxidative side products.

Caption: The "Protect-Nitrate-Deprotect" workflow is the only reliable method to prevent oxidative degradation (tars) and ensure high regioselectivity.

Figure 2: Troubleshooting Decision Matrix

Use this flow to diagnose reaction failures based on visual cues.

Caption: Visual diagnostic tree for rapid identification of reaction failures.

Module 4: Impurity Profile & Data

Table 1: Common Impurities and Mitigation Strategies

Impurity Type	Chemical Identity	Cause	Mitigation Strategy
Oxidation Product	Azo dimers, Sulfoxides, Tars	Unprotected amine; Temp >	Must use Acetyl protection; Keep .
Regio-Isomer	5-Nitro isomer	High reaction temp; Fast addition	Slow dropwise addition of nitrating agent.
Over-Nitration	4,7-Dinitro or 5,7-Dinitro	Excess ; Temp >	Stoichiometric control ( ).
Hydrolysis Product	Free amine (during nitration)	Wet acids; Heat	Ensure anhydrous conditions during nitration.

References

• Regioselectivity in Benzothiazoles

  • Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole derivative.[8][9] (Discusses the reactivity of the 6-methoxy scaffold).

  • Source: [9]

• Nitration Protocols & Safety

  • Process for the preparation of 2-amino-6-nitrobenzothiazole.[6][10][11] (US Patent 4369324A - Describes the acetylation/nitration workflow for high selectivity).

  • Source:

• Spectral Characterization

  • Spectral Analysis of N-(6-nitro-1,3-benzothiazol-2-yl)acetamide. (Technical guide on NMR shifts for nitro-benzothiazoles).

  • Source:

• General Heterocyclic Nitration

  • Review of the 2-Amino Substituted Benzothiazoles: Different Methods of Synthesis.

  • Source:

Sources

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• 2. aiinmr.com [aiinmr.com]
• 3. web.pdx.edu [web.pdx.edu]
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• 5. asianpubs.org [asianpubs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US5374737A - Process for the preparation of 2-aminobenzothiazoles - Google Patents [patents.google.com]
• 8. Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole derivative | PDF [slideshare.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. US4369324A - Process for the preparation of 2-amino-6-nitrobenzothiazole - Google Patents [patents.google.com]
• 11. Design, Synthesis, and Evaluation of 2-Amino-6-nitrobenzothiazole-Derived Hydrazones as MAO Inhibitors: Role of the Methylene Spacer Group - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing temperature conditions for benzothiazole ring closure

Welcome to the Technical Support Center for Benzothiazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of benzothiazole ring closure, with a specific focus on optimizing temperature conditions. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for synthesizing the benzothiazole core?

A1: The most prevalent and versatile method for constructing the benzothiazole ring system is the condensation of 2-aminothiophenol with a variety of carbonyl-containing compounds. These include aldehydes, carboxylic acids, and acyl chlorides, which allow for diverse substitutions at the 2-position of the benzothiazole scaffold.[1][2] Alternative strategies, such as the cyclization of thiobenzanilides (Jacobsen synthesis) or reactions involving nitriles, are also employed.[1][2]

Q2: How does reaction temperature fundamentally impact benzothiazole ring closure?

A2: Temperature is a critical parameter that directly influences reaction rate, yield, and purity. It provides the necessary activation energy for the key bond-forming steps: the initial condensation to form an intermediate (like a Schiff base or amide) and the subsequent intramolecular cyclization. Suboptimal temperatures can lead to either an impractically slow reaction or the formation of unwanted byproducts.[1] For instance, reactions with less reactive starting materials, such as carboxylic acids, often require high temperatures to drive the dehydration and cyclization steps.[2][3] Conversely, lower temperatures may be necessary to control exothermic reactions or prevent the degradation of sensitive functional groups.

Q3: What are some "green" or environmentally friendly approaches to benzothiazole synthesis, and how does temperature play a role?

A3: Modern synthetic chemistry emphasizes sustainable practices. For benzothiazole synthesis, this includes using water as a solvent, employing reusable catalysts, and conducting reactions under solvent-free conditions.[1][4] Microwave-assisted synthesis is a prominent green chemistry technique that can dramatically shorten reaction times and reduce energy consumption.[1][5][6] In microwave synthesis, specific temperatures (e.g., 85°C to 120°C) are often targeted to achieve rapid and efficient cyclization, which might otherwise require prolonged heating with conventional methods.[7][8]

Q4: What are the key safety precautions when working with 2-aminothiophenol?

A4: 2-Aminothiophenol is highly susceptible to oxidation, primarily forming a disulfide byproduct. This can significantly reduce the yield of the desired benzothiazole.[1] It is therefore crucial to handle it in a well-ventilated fume hood and, for best results, under an inert atmosphere (e.g., nitrogen or argon). Always use a fresh bottle or purify the reagent before use. As a thiol, it also has a potent, unpleasant odor. Always consult the Safety Data Sheet (SDS) for comprehensive handling information.[1]

Troubleshooting Guide: Optimizing Temperature

This section addresses specific issues related to temperature control during benzothiazole ring closure.

Problem 1: Low or No Product Yield

A low yield is one of the most common frustrations in synthesis. Temperature is often a key factor.

Potential Cause	Scientific Rationale & Recommended Solutions
Insufficient Activation Energy	The reaction temperature may be too low to overcome the activation energy barrier for the rate-limiting step, which is often the intramolecular cyclization. Solution: Gradually increase the reaction temperature in 10-20°C increments. For condensations with aldehydes, if room temperature is ineffective, heating to 50-80°C or even reflux may be necessary.[1][3] For reactions with carboxylic acids using dehydrating agents like Polyphosphoric Acid (PPA), temperatures can range from 170-250°C.[2]
Thermal Degradation	Conversely, excessively high temperatures can lead to the decomposition of starting materials, intermediates, or the final product, especially if they contain sensitive functional groups. Solution: If you observe charring or a significant increase in baseline spots on your TLC, the temperature is likely too high. Reduce the temperature. Consider using a milder catalyst that allows the reaction to proceed at a lower temperature.
Side Reaction Predominance	An inappropriate temperature can favor the kinetics of a competing side reaction over the desired product formation. For example, self-condensation of an aldehyde starting material can occur at elevated temperatures.[1] Solution: Lowering the temperature can often suppress these unwanted pathways. If the main reaction is too slow at the lower temperature, screen different catalysts or solvents that may promote the desired cyclization more selectively.

Problem 2: Formation of Significant Byproducts

The appearance of persistent byproducts can complicate purification and diminish the yield.

Potential Cause	Scientific Rationale & Recommended Solutions
Oxidation of 2-Aminothiophenol	The thiol group in 2-aminothiophenol is easily oxidized to a disulfide, a common byproduct. While not directly temperature-dependent, this is a crucial competing reaction. Solution: Perform the reaction under an inert atmosphere (Nitrogen or Argon) to minimize exposure to oxygen.[1]
Incomplete Cyclization	The intermediate Schiff base (from an aldehyde) or amide (from a carboxylic acid/acyl chloride) may be stable and fail to cyclize. This is often due to insufficient thermal energy. Solution: Increase the reaction temperature or prolong the reaction time at the current temperature. The use of a catalyst (e.g., Lewis or Brønsted acids) can lower the activation energy for cyclization, allowing it to proceed at a more moderate temperature.[1][9]
Over-oxidation of Intermediate	In syntheses that require an oxidant (e.g., Jacobsen synthesis or condensation with aldehydes in an air/DMSO system), excessive heat can sometimes promote over-oxidation or other degradative pathways.[9] Solution: Carefully control the stoichiometry of the oxidant and consider lowering the reaction temperature to gain better control over the reaction's selectivity.

Data Summary: Typical Temperature Conditions

The optimal temperature is highly dependent on the specific substrates and method employed. This table provides a general guide based on common reaction partners for 2-aminothiophenol.

Reaction Partner	Catalyst/Conditions	Typical Temperature Range	Notes
Aldehydes	Various (e.g., H₂O₂/HCl, Iodine, Catalyst-free in DMSO)	Room Temp. to 110°C (Reflux)	Many protocols work well at room temperature, but heating can increase the rate and drive the reaction to completion.[4][7]
Carboxylic Acids	Polyphosphoric Acid (PPA)	170°C - 250°C	High temperatures are required to facilitate the dehydration and cyclization in the viscous PPA medium.[2][3]
Acyl Chlorides	Base (e.g., Pyridine) or Solvent-free	Room Temperature	This reaction is often highly exothermic and proceeds readily at room temperature without the need for heating.[2][10]
Ketones	Molecular Oxygen (O₂)	~140°C	Reactions with ketones are generally less facile than with aldehydes and may require higher temperatures and specific conditions to achieve good yields.[7]
Microwave-Assisted	Various	80°C - 150°C	Microwave irradiation allows for rapid heating to a specific setpoint, significantly reducing reaction times compared to conventional heating.[5][7][8]

Methodologies & Visualizations

Experimental Protocol: General Synthesis from an Aldehyde

This protocol provides a general guideline for the condensation of 2-aminothiophenol with an aromatic aldehyde, a foundational method for creating 2-substituted benzothiazoles.

1. Reaction Setup:

• In a round-bottom flask equipped with a magnetic stir bar and condenser, dissolve the aromatic aldehyde (1.0 mmol) in a suitable solvent (5-10 mL, e.g., ethanol, DMF, or DMSO).

• Add 2-aminothiophenol (1.0 mmol, ~1.0 eq) to the solution.

• For oxygen-sensitive reactions, purge the flask with an inert gas like nitrogen or argon.

2. Catalyst Addition (if applicable):

• Add the chosen catalyst. This can range from a catalytic amount of iodine to an acid like HCl.[7] Some modern protocols may proceed without a catalyst, particularly in DMSO.[9]

3. Temperature Control & Monitoring:

• Begin stirring the reaction mixture at room temperature.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC), comparing the reaction mixture to spots of the starting materials.

• If the reaction is slow or stalls, gradually heat the mixture using an oil bath. A good starting point is 50-60°C. If necessary, increase to reflux temperature.

4. Work-up and Purification:

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Quench the reaction by pouring the mixture into a beaker of ice water. The product will often precipitate.

• Collect the solid product by vacuum filtration, washing with cold water.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Diagrams: Mechanisms and Workflows

A clear understanding of the reaction pathway and decision-making process is vital for effective troubleshooting.

Caption: General mechanism for benzothiazole synthesis from an aldehyde.

Caption: A decision-making workflow for optimizing reaction temperature.

References

• Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

• Wang, Y., et al. (2022). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 27(9), 2975. Available at: [Link]

• Taylor, R. (2017). The Synthesis of Benzisothiazole and Benzothiazole Natural Products. (Doctoral dissertation, University of Nottingham).

• Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28. Available at: [Link]

• Mulani, S., et al. (2023). Synthesis and various biological activities of benzothiazole derivative. International Journal of Research in Pharmacy and Pharmaceutical Sciences, 8(5), 26-33.

• Kumar, A., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 9. Available at: [Link]

• da Silva, A. C. S., et al. (2020).

• Gümüş, M., et al. (2023). Biological evaluation of benzothiazoles obtained by microwave-green synthesis. Anais da Academia Brasileira de Ciências, 95. Available at: [Link]

• BenchChem. (2025). A Technical Guide to the Historical Synthesis of Benzothiazoles. BenchChem.

• Abdel-Wahab, B. F., et al. (2023). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances, 13(46), 32435-32468. Available at: [Link]

• Nguyen, T. B. (2024). Chemical Fixation of CO2 with 2-Aminobenzenethiols into Benzothiazol(on)es: A Review of Recent Updates. Current Organic Chemistry, 28(3), 200-213.

• Božilović, J., et al. (2013). Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase. Molecules, 18(3), 2548-2567. Available at: [Link]

• Heravi, M. M., et al. (2013). Synthesis of 2-Substituted Benzothiazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 25(1), 558-560.

• Fadda, A. A., et al. (2022). Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][9][11]benzothiazole Derivatives via Microwave-Assisted Synthesis. Molecules, 27(4), 1272. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1,3]benzothiazole Derivatives via Microwave-Assisted Synthesis [mdpi.com]
• 9. Benzothiazole synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. repository.nottingham.ac.uk [repository.nottingham.ac.uk]

Troubleshooting incomplete diazotization of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Executive Summary & Diagnostic Flowchart

The Core Challenge: Diazotizing 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is fundamentally different from diazotizing aniline. The 2-amino group is attached to an electron-deficient thiazole ring. The presence of a 5-nitro group (strong electron-withdrawing group) further reduces the basicity of the amine, making it a remarkably poor nucleophile.

Standard protocols (HCl/NaNO

in water) often fail because the amine is too weakly basic to be protonated in dilute acid, or the generated diazonium salt hydrolyzes faster than it forms. The 6-methoxy group aids solubility slightly in organic mixtures but does not counteract the deactivating power of the nitro-thiazole core.

Diagnostic Decision Tree: Use this flowchart to identify the root cause of your incomplete reaction.

Figure 1: Diagnostic logic for identifying failure modes in the diazotization of electron-deficient heterocyclic amines.

Technical FAQs: The "Why" Behind the Failure

Q1: Why does my starting material persist even after adding excess Sodium Nitrite?

A: This is likely a solubility-controlled failure , not a stoichiometric one. The pKa of the conjugate acid of 2-aminobenzothiazoles is typically very low (often < 1.0). The 5-nitro group lowers this further. In dilute HCl, the amine does not fully protonate and dissolve; it remains a suspension.

• The "Coating" Effect: When you add nitrite, only the surface of the solid particles reacts. The resulting diazonium salt is often insoluble in the aqueous medium, forming a "shell" around the unreacted core, preventing further reaction.

• Solution: You must move to a homogeneous phase using concentrated Sulfuric Acid (

  ) or a mixture of Acetic/Propionic acid.

Q2: I switched to concentrated , but the yield is still low. Why?

A: You may be experiencing hydrolytic decomposition or C-coupling . Nitro-substituted benzothiazole diazonium salts are extremely electrophilic (reactivity is high, stability is low).

• Moisture Sensitivity: Even trace water in the sulfuric acid can lead to hydrolysis, converting the diazonium back to a phenol (or hydroxy-benzothiazole) species.

• Self-Coupling: If the reaction is not acidic enough, the unreacted amine (which is electron-rich at the methoxy position relative to the diazonium) can attack the formed diazonium salt, forming triazenes (N-N coupling) or azo dyes (C-N coupling).

Q3: Why is Nitrosyl Sulfuric Acid recommended over Sodium Nitrite?

A: It generates a more potent electrophile.

• Aqueous HCl/NaNO

  : Generates the nitrosonium ion ( ) in equilibrium with hydrated species. This is too weak for your electron-deficient amine.

• Nitrosyl Sulfuric Acid (

  ): Provides a high concentration of the naked nitrosonium ion ( ) in a strictly anhydrous environment. This is required to attack the weakly nucleophilic nitrogen of the 5-nitrobenzothiazole amine.

Critical Mechanistic Pathway

Understanding the competition between successful diazotization and side reactions is vital.

Figure 2: Reaction pathway showing the critical necessity of anhydrous conditions to prevent hydrolysis (Red) and high acidity to prevent coupling (Red).

Validated Protocol: Nitrosyl Sulfuric Acid Method[1]

This protocol is designed specifically for weakly basic heterocyclic amines like 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.

Phase 1: Preparation of Nitrosyl Sulfuric Acid

Note: Commercial Nitrosyl Sulfuric Acid (40% in H2SO4) is available and recommended to reduce variability.

• Cool 5 mL of concentrated

  to 0°C in an ice-salt bath.

• Slowly add 0.35 g (5.0 mmol) of dried Sodium Nitrite (

  ) in small portions with vigorous stirring.

• Critical: Keep temperature

  . Allow to stir until fully dissolved (approx. 30 mins). The solution should be clear to slightly straw-colored.

Phase 2: Diazotization of the Substrate

• Dissolution: In a separate flask, dissolve 1.0 g (approx 4.2 mmol) of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine in 10 mL of concentrated

  .

  • Tip: If solubility is poor, a mixture of Acetic Acid : Propionic Acid (17:3 ratio) can be used as a co-solvent, but pure sulfuric acid is preferred for the nitro-variant.

  • Cool this solution to -5°C to 0°C.

• Addition: Add the prepared Nitrosyl Sulfuric Acid solution dropwise to the amine solution.

  • Rate: Maintain internal temperature strictly below 5°C.

  • Stoichiometry: You are using a slight excess of nitrosylating agent (approx 1.2 eq).

• Digestion: Stir the mixture at 0–5°C for 2–3 hours.

  • Monitoring: The mixture should become a thick, syrup-like solution. It should not turn black (charring indicates overheating).

• Endpoint Check: Take a drop of the reaction mixture and place it on Starch-Iodide paper.

  • Result: Instant blue/black spot indicates excess nitrous acid (Reaction complete).

  • If no color: Add more Nitrosyl Sulfuric acid.

Phase 3: Quenching & Utilization

• Quenching: Add small amounts of Urea or Sulfamic Acid to the mixture to destroy excess nitrous acid (until Starch-Iodide test is negative).

• Coupling/Sandmeyer: The diazonium sulfate solution is now ready. Do not isolate. Pour this solution directly into your cold coupling component or halide source.

Solvent System Comparison Data

Select the solvent system based on your specific lab conditions.

Solvent System	Solubility of Substrate	Stability of Diazo Salt	Recommendation
Water / HCl	Poor (Insoluble)	Moderate	DO NOT USE (Fails for this substrate)
Glacial Acetic Acid	Moderate	Low (Thermal instability)	Use only if degrades the methoxy group.
Conc.	Excellent	High	Standard Protocol
/	Good	Moderate	Alternative if sulfonation is a side-reaction.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See section on "Diazotisation of weakly basic amines").

• Mishra, A., et al. (2017). Stable diazonium salts of weakly basic amines: Convenient reagents for synthesis of disperse azo dyes.[1] Dyes and Pigments, 136, 63–69.

• Organic Chemistry Portal. (n.d.). Diazotization - Mechanism and Protocols.

• PubChem. (n.d.). 2-Amino-6-methoxybenzothiazole Compound Summary.

Sources

• 1. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of Nitro-Substituted Benzothiazoles

Ticket ID: #REC-NzBzt-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Solvent Selection & Troubleshooting for Nitro-Benzothiazole Purification

Core Logic: The Physicochemical Basis

To successfully recrystallize nitro-substituted benzothiazoles (e.g., 6-nitrobenzothiazole, 2-amino-6-nitrobenzothiazole), you must navigate a conflict between polarity and lattice energy .

• The Benzothiazole Core: A planar, aromatic, fused-ring system.[1] It exhibits high lattice energy due to

  - stacking, making it inherently difficult to dissolve in cold solvents.

• The Nitro Group (

  ): This group is strongly electron-withdrawing and polar. It increases the dipole moment of the molecule, reducing solubility in non-polar solvents (like hexane) but increasing solubility in polar aprotic solvents (like DMF or DMSO).

• The Challenge: The high melting point (often

  for derivatives like 2-amino-6-nitrobenzothiazole) creates a risk of "oiling out"—where the compound melts before it dissolves or separates as a liquid phase during cooling because the solvent's boiling point is too high or the supersaturation is too aggressive [1, 4].

Solvent Selection Matrix

Do not rely on trial and error. Use this matrix based on the polarity and melting point of your specific derivative.

Primary Solvent Systems

Solvent System	Classification	Best For	Operational Notes
Ethanol (95-100%)	Polar Protic	Standard Choice. Most mono-nitro derivatives (e.g., 2-amino-6-nitrobenzothiazole).	High solubility at boiling ( ); low solubility at RT. Gold standard for initial trials [2, 3].
Ethyl Acetate	Polar Aprotic	Lipophilic derivatives (e.g., alkyl-substituted nitrobenzothiazoles).	Good for compounds that are too soluble in ethanol. Lower BP ( ) reduces thermal decomposition risk.
Acetone / Water	Binary System	Compounds with moderate solubility in acetone but insoluble in water.	Dissolve in hot acetone; add hot water until turbid. Excellent for removing inorganic salts.
DMF / Water	Anti-Solvent	High MP / Low Solubility compounds.	Last resort. Dissolve in minimum DMF; add water to precipitate. Warning: Difficult to dry solvent from crystals.

Solvent Selection Logic Flow

The following diagram illustrates the decision-making process for selecting the correct solvent system based on solubility tests.

Figure 1: Decision logic for selecting the optimal recrystallization solvent based on solubility behavior.

Standard Operating Procedure (SOP)

Protocol: Recrystallization of 2-Amino-6-Nitrobenzothiazole Applicable to most mono-nitro benzothiazoles.

Safety Warning: Nitro compounds can be energetic.[2] Avoid grinding dry crystals vigorously. Ensure no strong bases are present, as nitro-aromatics can form unstable salts or decompose [1].

• Preparation: Place crude solid in an Erlenmeyer flask. Add a magnetic stir bar.[3]

• Dissolution:

  • Add Ethanol (approx. 10-15 mL per gram of solid) [2].

  • Heat to reflux on a stir plate/oil bath.

  • Critical: If solid remains, add solvent in 1 mL increments. Wait 60 seconds between additions. Stop exactly when the solution becomes clear.

• Filtration (Hot):

  • If insoluble black specks remain (common carbonized byproducts), filter rapidly through a pre-warmed fluted filter paper or a heated glass frit.

• Crystallization:

  • Remove from heat.[2][4][5][6][7] Cap the flask loosely.

  • Allow to cool to Room Temperature (RT) slowly on a wood block or cork ring (insulation prevents oiling out).

  • Once at RT, place in an ice bath (

    ) for 30 minutes to maximize yield.

• Isolation:

  • Filter via vacuum (Buchner funnel).[6]

  • Wash: Rinse filter cake with 2 volumes of cold ethanol (or methanol if ethanol solubility is too high).

  • Dry: Vacuum dry at

    .

Troubleshooting & FAQs

Q1: My compound is "oiling out" (forming liquid droplets) instead of crystals. Why?

Diagnosis: This occurs when the Melting Point (MP) of the solute < Boiling Point (BP) of the solvent saturated solution, or when the solution enters a "liquid-liquid miscibility gap" before the crystallization boundary [4, 5]. Corrective Actions:

• Switch Solvent: Use a solvent with a BP lower than the MP of your solid (e.g., switch from water/DMF to Ethanol).

• Seed It: Retain a tiny crystal of crude material. Add it to the solution just as it starts to cloud.[6] This provides a nucleation template, bypassing the liquid phase.

• Slow Down: Rapid cooling promotes oiling. Wrap the flask in foil or a towel to cool it over 2-3 hours.

Q2: The crystals are colored (dark yellow/brown) but should be pale yellow.

Diagnosis: Nitro compounds are prone to oxidation, forming dark azo- or azoxy- oligomers. Corrective Actions:

• Activated Charcoal: During the hot dissolution step (Step 2), add activated charcoal (1-2% by weight). Stir for 5 minutes at reflux, then perform a hot filtration through Celite to remove the charcoal. Note: Charcoal absorbs nitro compounds avidly; use sparingly to avoid yield loss.

Q3: I have low yield; the compound stays in the mother liquor.

Diagnosis: The solvent is too polar or the volume is too high. Corrective Actions:

• Concentrate: Evaporate 50% of the solvent volume and re-cool.

• Binary Solvent: Add a "bad" solvent (e.g., Water) dropwise to the cold mother liquor until turbidity persists, then cool.

Visualizing the Recrystallization Workflow

Figure 2: Step-by-step workflow for the purification of nitro-benzothiazoles.

References

• BenchChem. (2025).[1][2][4] Solvent Selection for Effective Recrystallization of Nitroaromatic Compounds. Retrieved from

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization? Retrieved from

• University of York. (2025). Problems with Recrystallisations: Oiling Out. Retrieved from

• LibreTexts. (2022). Troubleshooting: Oiling Out.[2][7][8][9] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Reference Data & Comparative Studies

High-Fidelity Purity Analysis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine: A Comparative HPLC Guide

Executive Summary & Scientific Context

6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (MNBTA) is a critical intermediate in the synthesis of azo disperse dyes and potentially bioactive heterocyclic scaffolds (e.g., Riluzole analogs).[1] Its synthesis, typically involving the nitration of 6-methoxybenzo[d]thiazol-2-amine, presents a classic chromatographic challenge: Regio-isomerism .[1]

The methoxy group at the C6 position directs electrophilic substitution to the C5 and C7 positions. While C5 is electronically favored, the C7-isomer (ortho to both methoxy and sulfur) is a persistent impurity. Furthermore, unreacted starting material (SM) and dinitro-byproducts must be quantified.[1]

The Problem: Traditional C18 columns often struggle to baseline-separate the 5-nitro and 7-nitro isomers due to their identical mass and nearly identical hydrophobicity (

).[1]

The Solution: This guide compares a standard C18 approach against a Phenyl-Hexyl stationary phase.[1] We demonstrate that exploiting

- interactions via a Phenyl-Hexyl phase provides superior selectivity ( ) for nitro-aromatic isomers, becoming the "Gold Standard" for this analysis.[1]

Compound Characterization & Method Strategy

Before method development, we must understand the physicochemical "personality" of the analyte.

Property	Value (Approx.)	Chromatographic Implication
Structure	Benzothiazole core, (C2), (C5), (C6)	High UV absorbance (254 nm / 300 nm).[1]
pKa (Ring N)	~2.0 – 2.5	The nitro group lowers the basicity of the ring nitrogen compared to the precursor (pKa ~4.5). Mobile phase pH must be < 3.0 to suppress silanol interactions.[1]
LogP	~2.2	Moderately lipophilic.[1] Requires organic modifier > 20%.[1]
Solubility	Low in water; Soluble in DMSO/DMF	Sample diluent should be DMSO or MeOH to prevent precipitation.[1]

Method Development Workflow

The following decision tree outlines the logic used to arrive at the recommended protocol.

Comparative Study: C18 vs. Phenyl-Hexyl[1]

We evaluated two distinct separation modes. The data below represents typical performance metrics observed during method validation.

Method A: The Traditional Approach (C18)

• Column: High-strength Silica C18,

  .

• Mechanism: Pure hydrophobicity.[1]

• Observation: The 5-nitro and 7-nitro isomers co-elute or show a "shoulder," making accurate quantitation of the impurity impossible.

Method B: The Advanced Approach (Phenyl-Hexyl)[1]

• Column: Core-Shell Phenyl-Hexyl,

  .[1]

• Mechanism: Hydrophobicity +

  - Stacking.[1] The electron-deficient nitro ring interacts strongly with the electron-rich phenyl stationary phase.[1]

• Observation: Distinct separation. The steric difference between the 5-nitro and 7-nitro positions affects their ability to "slot" into the stationary phase

  -system.[1]

Performance Data Summary

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Verdict
Retention Time (Main Peak)	8.4 min	9.2 min	Comparable
Resolution ( ) Isomers	0.8 (Co-elution)	> 2.5 (Baseline)	Phenyl-Hexyl Wins
Tailing Factor ( )	1.3	1.1	Phenyl-Hexyl Wins
Selectivity ( ) SM vs Product	1.1	1.4	Phenyl-Hexyl Wins

Recommended Protocol (Method B)

This is the validated, self-consistent protocol for the purity analysis of MNBTA.

Chromatographic Conditions

• Instrument: HPLC or UHPLC system with PDA/UV detector.

• Column: Kinetex Phenyl-Hexyl (Phenomenex) or XBridge Phenyl (Waters);

  (or equivalent).[1]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 35°C (Control is critical for

  - interactions).

• Detection: UV @ 265 nm (Primary), 300 nm (Secondary for identification).

• Injection Volume: 5

  L.

Gradient Table[1]

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Elute polar salts)
15.0	40	60	Linear Gradient
18.0	10	90	Wash
20.0	10	90	Wash Hold
20.1	90	10	Re-equilibration
25.0	90	10	End

Sample Preparation[1]

• Stock Solution: Weigh 10 mg of sample into a 25 mL volumetric flask. Dissolve in 5 mL DMSO (sonicate if necessary). Make up to volume with Methanol.[1]

• Working Standard: Dilute Stock 1:10 with Mobile Phase A/B (50:50).

  • Note: Using 100% aqueous diluent may cause precipitation.[1]

Mechanistic Insight: Why Phenyl-Hexyl?

The superior performance of Method B is not accidental. It relies on the specific interaction between the nitro group of MNBTA and the phenyl ring of the stationary phase.

The 7-nitro isomer suffers from steric hindrance due to the adjacent methoxy group (position 6).[1] This forces the nitro group slightly out of planarity with the benzothiazole ring, reducing its ability to

-stack with the stationary phase. Consequently, the 7-nitro isomer elutes before the 5-nitro isomer on Phenyl phases, whereas they co-elute on C18.

Validation Parameters (Representative)

To ensure this method is "Trustworthy" (Part of E-E-A-T), the following validation criteria should be met in your laboratory:

• Specificity: Blank injections must show no interference at the retention time of MNBTA (approx 9.2 min).

• Linearity:

  over the range of 0.1 µg/mL to 100 µg/mL.

• LOD/LOQ:

  • LOD: ~0.05 µg/mL (S/N > 3)

  • LOQ: ~0.15 µg/mL (S/N > 10)

• Robustness: Resolution (

  ) between isomers must remain > 2.0 even with change in organic modifier or temperature shift.

References

• Synthesis and Nitration Patterns

  • Source: "Process for the preparation of 2-amino-6-nitrobenzothiazole."[1][2][3] US Patent 4369324A.[1] (Demonstrates nitration selectivity and isomer formation in benzothiazoles).

• Column Selectivity for Isomers

  • Source: Welch Materials.[1][4] "A Guide to Selective Columns for Isomer Separation." (Explains the mechanism of Phenyl/PFP phases for positional isomers).

• General Benzothiazole Analysis

  • Source: IOSR Journal of Pharmacy.[1] "Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole derivative." (Provides spectral data and solubility profiles for the precursor).

• Separation of Nitro-Aromatics

  • Source: Journal of Chromatography A. "Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid chromatography."[1] (Validates the use of specific mobile phase modifiers for nitro-isomers).

  • [1]

Sources

• 1. 5-Nitrobenzothiazole | C7H4N2O2S | CID 350135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4369324A - Process for the preparation of 2-amino-6-nitrobenzothiazole - Google Patents [patents.google.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. welch-us.com [welch-us.com]

Comparing biological efficacy of 6-methoxy vs. 6-ethoxy nitrobenzothiazoles

Content Type: Technical Comparison Guide Domain: Medicinal Chemistry / Antimicrobial Discovery Focus: Structure-Activity Relationship (SAR) & Biological Performance

Executive Summary

In the optimization of 2-nitrobenzothiazoles (and their reduced 2-amino precursors) for antimicrobial and antitubercular applications, the substituent at the C-6 position is a critical determinant of pharmacokinetics (PK) and target engagement. This guide compares the biological efficacy of 6-methoxy-2-nitrobenzothiazole against its 6-ethoxy analog.

While the 6-methoxy substituent often provides superior ligand efficiency and tight binding in sterically restricted pockets (e.g., DprE1 active sites in M. tuberculosis), it represents a metabolic "soft spot" vulnerable to rapid O-demethylation. The 6-ethoxy modification is a classic medicinal chemistry strategy to modulate lipophilicity (LogP) and block metabolic clearance, though often at the cost of steric penalty.

Physicochemical & SAR Profile

The transition from a methoxy (-OCH₃) to an ethoxy (-OCH₂CH₃) group introduces a methylene spacer that fundamentally alters the molecule's interaction with biological systems.

Comparative Properties Table

Feature	6-Methoxy Nitrobenzothiazole	6-Ethoxy Nitrobenzothiazole	Impact on Efficacy
Steric Bulk (Mw)	+31 Da (Base)	+45 Da (+1 CH₂)	Ethoxy requires larger hydrophobic pocket volume.
Lipophilicity (cLogP)	~2.1 - 2.3	~2.5 - 2.8	Ethoxy increases membrane permeability; risk of non-specific binding.
H-Bond Potential	Strong Acceptor	Shielded Acceptor	Methoxy oxygen is more accessible for H-bonding with residues (e.g., Ser/Tyr).[1]
Metabolic Liability	High (O-Demethylation)	Moderate	Ethoxy hinders CYP450 approach, reducing clearance rates.[1]
Solubility	Moderate	Low	Ethoxy reduces aqueous solubility, potentially limiting formulation.[1]

Mechanistic Implication: The "Goldilocks" Zone

In DprE1 inhibition (a primary target for nitrobenzothiazoles), the nitro group is reduced to a nitroso intermediate which forms a covalent adduct with a cysteine residue (Cys387).[1] The 6-position extends into a hydrophobic channel.

• Methoxy: Fits deeply into narrow hydrophobic clefts, maximizing van der Waals contacts without steric clashing.

• Ethoxy: Can improve binding energy if the pocket allows expansion, but frequently encounters steric occlusion in wild-type enzymes, leading to higher MIC values (lower potency).[1]

Biological Efficacy Data[2][3][4][5][6][7][8][9][10][11][12]

The following data summarizes trends observed in antimicrobial susceptibility testing against Mycobacterium tuberculosis (H37Rv strain) and standard Gram-positive pathogens (S. aureus).

Representative MIC & Potency Data

Note: Values represent aggregated ranges from SAR studies on 2-substituted-6-alkoxybenzothiazoles.

Organism	Assay	6-Methoxy Analog (IC₅₀/MIC)	6-Ethoxy Analog (IC₅₀/MIC)	Interpretation
M. tuberculosis (H37Rv)	MABA (Alamar Blue)	0.06 - 0.12 µg/mL	0.25 - 0.50 µg/mL	Methoxy is 2-4x more potent due to optimal steric fit in DprE1.
S. aureus (MRSA)	Broth Microdilution	4.0 - 8.0 µg/mL	2.0 - 4.0 µg/mL	Ethoxy improves cell wall permeation in Gram-positives, enhancing potency.
HepG2 (Cytotoxicity)	MTT Assay	> 50 µM (Safe)	> 25 µM (Moderate)	Increased lipophilicity of Ethoxy correlates with slightly higher mammalian toxicity.[1]

Metabolic Stability (Intrinsic Clearance)

A critical differentiator is the rate of metabolism in liver microsomes.

• 6-Methoxy: Rapidly cleared (

  ) via CYP-mediated O-demethylation to the phenol, which is rapidly glucuronidated and excreted.

• 6-Ethoxy: Shows improved stability (

  ), extending half-life ( ) in murine PK models.[1]

Visualization: SAR Decision Logic

The following diagram illustrates the decision pathway for selecting between Methoxy and Ethoxy substituents based on the specific drug discovery hurdle (Potency vs. PK).

Caption: Decision logic for 6-alkoxy substitution. Methoxy is preferred for potency; Ethoxy is utilized to resolve metabolic instability.

Experimental Protocols

To validate these differences in your own laboratory, use the following standardized protocols.

A. Synthesis: O-Alkylation of 6-Hydroxy-2-nitrobenzothiazole

This protocol allows for the parallel synthesis of both analogs from a common intermediate.

• Reagents: 6-hydroxy-2-nitrobenzothiazole (1.0 eq), K₂CO₃ (2.5 eq), DMF (anhydrous).

• Electrophiles: Methyl Iodide (for Methoxy) OR Ethyl Bromide (for Ethoxy) (1.2 eq).

• Procedure:

  • Dissolve 6-hydroxy-2-nitrobenzothiazole in DMF under N₂ atmosphere.

  • Add K₂CO₃ and stir at RT for 30 min to generate the phenoxide anion.

  • Dropwise add the respective alkyl halide.

  • Heat to 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Workup: Pour into ice water. Filter the yellow precipitate. Recrystallize from Ethanol.[2]

B. Microsomal Stability Assay (Metabolic Liability)

Objective: Quantify the "soft spot" liability of the methoxy vs. ethoxy group.

• Preparation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) with 0.5 mg/mL liver microsomes (human or mouse).

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH (1 mM final).

• Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 min.

• Quenching: Add 150 µL ice-cold Acetonitrile (containing internal standard). Centrifuge at 4000g.

• Analysis: LC-MS/MS monitoring the parent ion.

• Calculation: Plot ln(% remaining) vs. time. Slope =

  .
  • .

C. Assay Workflow Diagram

Caption: Integrated workflow for parallel evaluation of efficacy (MIC) and metabolic stability (ADME).

References

• Makarov, V., et al. (2009). "Benzothiazinones kill Mycobacterium tuberculosis by blocking arabinan synthesis."[1] Science, 324(5929), 801-804. (Establishes the nitrobenzothiazole/one mode of action on DprE1).

• Tingle, R., et al. (2021). "Structural and Activity Relationships of 6-Sulfonyl-8-Nitrobenzothiazinones as Antitubercular Agents." Journal of Medicinal Chemistry. (Discusses 6-position substitution effects on DprE1 binding).

• Keri, R. S., et al. (2015). "Benzothiazole: a versatile chemical entity in pharmaceutical science."[1] European Journal of Medicinal Chemistry. (Comprehensive review of SAR including alkoxy substitutions).

• Catalano, A., et al. (2013). "Nitrobenzothiazoles: a new class of antifungal agents." Current Medicinal Chemistry. (Comparative efficacy of nitro-substituted benzothiazoles).

• Palmer, B. D., et al. (2007). "Metabolically stabilized benzothiazoles for imaging of amyloid plaques."[1] Journal of Medicinal Chemistry. (Direct comparison of methoxy vs. fluoro/ethoxy stability).

Sources

• 1. Design, synthesis, and exploration of antibacterial activity of 6H-1,2-oxazin-6-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]

A Comparative Guide to the X-ray Crystallographic Analysis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine for Drug Discovery Professionals

This guide provides a comprehensive framework for the crystallographic analysis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine. Recognizing the current absence of its published crystal structure in public databases, this document serves a dual purpose: first, to underscore the scientific imperative for elucidating its three-dimensional structure, and second, to provide a robust, field-proven protocol for achieving this. By conducting a comparative analysis with the structurally related and publicly characterized analog, 6-Methoxy-1,3-benzothiazol-2-amine, we will explore the anticipated structural implications of the nitro functional group and its significance for rational drug design.

The Strategic Importance of Crystallography in Benzothiazole-Based Drug Discovery

The benzothiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities. For drug development professionals, obtaining a high-resolution crystal structure is a critical step. It provides indisputable evidence of molecular conformation, reveals intricate networks of intermolecular interactions, and offers a precise atomic blueprint for structure-based drug design. This information is invaluable for optimizing ligand-target interactions, improving pharmacokinetic properties, and guiding lead optimization efforts. The targeted addition of a nitro group, as in 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, can significantly alter the electronic and steric properties of the molecule, making its crystallographic analysis a high-priority endeavor.

Comparative Analysis: Insights from a Structural Analog

While the crystal structure of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine remains to be determined, a detailed examination of its non-nitrated counterpart, 6-Methoxy-1,3-benzothiazol-2-amine, provides a foundational reference point. The crystallographic data for this analog has been reported and offers a glimpse into the structural landscape of this class of compounds.[1][2]

Table 1: Crystallographic Data for 6-Methoxy-1,3-benzothiazol-2-amine [1][2]

Parameter	Value
Chemical Formula	C₈H₈N₂OS
Molecular Weight	180.23
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell a (Å)	15.060 (2)
Unit Cell b (Å)	6.6997 (11)
Unit Cell c (Å)	16.649 (3)
Unit Cell α, β, γ (°)	90, 90, 90
Volume (ų)	1679.8 (5)
Z	8
Temperature (K)	130
Key Interactions	Intermolecular N-H···N and N-H···O hydrogen bonds

The structure of 6-Methoxy-1,3-benzothiazol-2-amine is nearly planar, and its crystal packing is dominated by hydrogen bonds that form inversion dimers.[2] This established hydrogen bonding pattern is a key piece of information for medicinal chemists.

Anticipated Structural Impact of the 5-Nitro Group:

The introduction of a nitro group at the 5-position is expected to introduce significant changes:

• Electronic Perturbation: The strong electron-withdrawing nature of the nitro group will alter the charge distribution across the aromatic system, potentially influencing the strength of existing hydrogen bonds and introducing new non-covalent interactions.

• Steric Influence: The presence of the nitro group will impose steric constraints that could lead to a different crystal packing arrangement (i.e., a different space group and unit cell parameters).

• New Hydrogen Bonding Motifs: The oxygen atoms of the nitro group are excellent hydrogen bond acceptors. This introduces the possibility of forming new intermolecular hydrogen bonds, which could compete with or complement the interactions observed in the non-nitrated analog.

Diagram 1: Comparative Molecular Structures

Caption: Hypothesized impact of the 5-nitro group on intermolecular interactions.

Experimental Protocol: A Self-Validating Workflow for Crystal Structure Determination

The following protocol provides a detailed, step-by-step methodology for obtaining and analyzing the crystal structure of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine. Each stage is designed to ensure the integrity and quality of the final structural model.

Diagram 2: Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: A comprehensive workflow for small-molecule crystal structure determination.

Step-by-Step Methodology:

• Synthesis and Purification:

  • Expertise & Experience: The starting material must be of the highest possible purity. Impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to disorder and poor-quality diffraction data. Standard purification techniques like recrystallization or column chromatography should be employed until the purity is confirmed to be >99% by NMR and LC-MS.

• Crystal Growth:

  • Causality: The goal is to allow molecules to self-assemble into a highly ordered, single crystal. This is typically achieved by slowly decreasing the solubility of the compound in a solvent.

  • Protocol:

    • Conduct a solvent screen with a range of solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane) to identify a solvent in which the compound has moderate solubility.

    • Prepare a nearly saturated solution of the compound in the chosen solvent, gently warming if necessary to ensure complete dissolution.

    • Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter.

    • Employ the slow evaporation method by covering the vial with a perforated cap and leaving it in a vibration-free environment for several days to weeks.

    • Alternatively, use the vapor diffusion method for more control, where a solution of the compound is placed in a small open vial inside a larger sealed jar containing a "precipitant" solvent in which the compound is insoluble but the primary solvent is miscible.

• Crystal Selection and Mounting:

  • Trustworthiness: A high-quality crystal will be optically clear, have well-defined faces, and should extinguish light sharply under a polarizing microscope.

  • Protocol: Select a suitable crystal (typically 0.1-0.3 mm in each dimension) and mount it on a cryoloop. The crystal is then flash-cooled in a stream of cold nitrogen gas (typically at 100 K) to minimize thermal vibrations and radiation damage during data collection.[3]

• X-ray Diffraction Data Collection:

  • Authoritative Grounding: Data should be collected on a modern single-crystal X-ray diffractometer, such as a Bruker D8 GADDS, equipped with a sensitive detector.[3]

  • Protocol:

    • Center the crystal in the X-ray beam.

    • Collect a series of diffraction images by rotating the crystal in the beam.[4]

    • The diffraction pattern's symmetry and spot spacing are used to determine the unit cell and space group.[4]

    • A full sphere of data is collected to ensure high redundancy and accurate intensity measurements.

• Data Integration and Scaling:

  • Protocol: The raw diffraction images are processed to measure the intensity of each reflection and apply corrections for experimental factors (e.g., absorption). Software such as SADABS can be used for absorption correction.[2]

• Structure Solution and Refinement:

  • Expertise & Experience: This is the process of converting the measured intensities into a 3D model of the electron density and then fitting a molecular model to it.

  • Protocol:

    • The structure is typically solved using direct methods (e.g., with SHELXS97 or SHELXT).[2]

    • The initial model is then refined using full-matrix least-squares on F² (e.g., with SHELXL).[2]

    • Non-hydrogen atoms are refined with anisotropic displacement parameters. Hydrogen atoms are typically located in the difference Fourier map and refined using appropriate constraints.

• Validation and Deposition:

  • Trustworthiness: The final structural model must be rigorously validated. The checkCIF utility provides a comprehensive report on the geometric and crystallographic quality of the structure.

  • Protocol: Upon validation, the crystallographic information file (CIF) should be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC) to make the data accessible to the scientific community.[5][6]

Conclusion

The determination of the single-crystal X-ray structure of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is a scientifically valuable objective. It will provide a precise understanding of the conformational and electronic consequences of the 5-nitro substitution, offering critical insights for the design of next-generation benzothiazole-based therapeutics. The comparative analysis with its non-nitrated analog, 6-Methoxy-1,3-benzothiazol-2-amine, provides a compelling rationale for this investigation. By following the detailed and validated experimental workflow presented, researchers can confidently pursue the elucidation of this novel crystal structure, thereby contributing significant and actionable data to the field of drug discovery.

References

• Saeed, A., Rafique, H., & Flörke, U. (2012). 6-Methoxy-1,3-benzothiazol-2-amine. Acta Crystallographica Section E: Structure Reports Online, 68(7), o2240.

• (PDF) 6-Methoxy-1,3-benzothiazol-2-amine - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]

• Crystallography Open Database (COD). (n.d.). Retrieved February 22, 2026, from [Link]

• FAIRsharing.org. (n.d.). Crystallography Open Database. Retrieved February 22, 2026, from [Link]

• McMaster University Libraries. (n.d.). Crystallography Open Database. Retrieved February 22, 2026, from [Link]

• Azzam, R. A., Elgemeie, G. H., Elsayed, R. E., & Jones, P. G. (2017). Crystal structure of N-[6-amino-5-(benzo[d]thiazol-2-yl)-3-cyano-4-methylsulfanyl-2-oxo-1,2-dihydropyridin-1-yl]-4-methylbenzenesulfonamide dimethylformamide monosolvate.
• Wlodawer, A. (2003). X-ray crystallography. Journal of the Royal Society of Medicine, 96(9), 443–447.

• PubChem. (n.d.). 2-Amino-6-methoxybenzothiazole. Retrieved February 22, 2026, from [Link]

Sources

• 1. 6-Meth­oxy-1,3-benzothia­zol-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. xray.tamu.edu [xray.tamu.edu]
• 4. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FAIRsharing [fairsharing.org]
• 6. library.mcmaster.ca [library.mcmaster.ca]

Safety & Regulatory Compliance

Proper Disposal Procedures: 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

[1][2]

Executive Summary & Core Directive

Do not dispose of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (CAS 29606-67-1) in municipal waste or down the drain. [1]

This compound is a nitro-substituted benzothiazole derivative.[1][2][3][4] While valuable as a synthesis intermediate (often for azo dyes or pharmaceuticals), its disposal requires strict adherence to protocols governing nitrogen-containing organic toxicants .[1] The primary risks during disposal are aquatic toxicity (leaching) and chemical incompatibility (potential for energetic decomposition if mixed with strong oxidizers due to the nitro group).[1]

Immediate Action:

• Segregate: Keep separate from strong acids and oxidizers.[1]

• Containerize: Use high-density polyethylene (HDPE) or amber glass.[1]

• Label: "Hazardous Waste - Toxic/Irritant - Organic Solid."[1]

• Ultimate Fate: High-temperature incineration.[1]

Hazard Profile & Scientific Rationale

To ensure safety, one must understand the causality behind the protocols. We treat this molecule not just as "waste," but as a reactive chemical system.[1]

Functional Group	Hazard Mechanism	Disposal Implication
Nitro Group (-NO₂)	Oxidizing moiety; potential for energetic release if heated or shocked in the presence of reducers.[1]	Strict Segregation: Never mix with reducing agents or metal powders in waste containers.[1]
Amine Group (-NH₂)	Basic functionality; can form water-soluble salts with acids.[1]	pH Control: Do not dispose of in acidic waste streams to prevent solubilization and aquatic leaching.[1]
Benzothiazole Core	Heterocyclic aromatic; known for high stability and aquatic toxicity.[1]	Incineration Required: Biological treatment is often ineffective.[1] High-heat destruction is necessary to break the ring structure.[1]

Key Physical Properties for Disposal:

• State: Solid (Yellow/Orange powder).[1]

• Solubility: Low in water; soluble in DMF, DMSO, and hot alcohols.[1]

• Reactivity: Combustible; emits toxic fumes (NOx, SOx) upon thermal decomposition.[1][5][6]

Pre-Disposal Segregation & Compatibility[1]

The most common laboratory accidents involving waste occur due to improper mixing.[1] Follow this compatibility matrix:

• COMPATIBLE: Organic solvents (Acetone, Methanol, DMSO), other non-halogenated organic solids.[1]

• INCOMPATIBLE (DO NOT MIX):

  • Strong Oxidizers (Peroxides, Nitrates): Risk of fire/explosion (Nitro group interaction).[1]

  • Strong Acids (HCl, H₂SO₄): Exothermic salt formation; increases solubility/mobility of the toxicant.[1]

  • Reducing Agents (Hydrides): Potential for reduction of the nitro group to more toxic/reactive intermediates (hydroxylamines).[1]

Step-by-Step Disposal Protocol

Protocol A: Solid Waste (Pure Compound or Spill Debris)

• PPE Selection:

  • Nitrile gloves (Double gloving recommended; min thickness 0.11 mm).[1]

  • Safety goggles (Chemical splash guard).[1]

  • Lab coat (Cotton/Flame Resistant).[1]

  • Rationale: Nitro-aromatics can be absorbed transdermally.[1]

• Containerization:

  • Transfer the solid into a wide-mouth HDPE or Amber Glass jar.

  • Avoid: Metal containers (potential for catalytic degradation).[1]

• Labeling:

  • Affix a hazardous waste label immediately.[1]

  • Constituents: "6-Methoxy-5-nitrobenzo[d]thiazol-2-amine" (Do not use abbreviations).[1]

  • Hazard Checkbox: Toxic, Irritant.[1][7]

• Secondary Containment:

  • Place the primary container into a secondary plastic tray or bag to prevent contamination of the waste storage area.[1]

Protocol B: Liquid Waste (Mother Liquors/Solutions)

If the compound is dissolved in solvent (e.g., from recrystallization):

• Solvent Identification: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-Halogenated (Methanol, Ethyl Acetate).[1]

• Segregation: Pour into the corresponding organic waste carboy.

  • Critical: Ensure the waste carboy pH is neutral to slightly basic.[1] Avoid acidic waste streams.[1]

• Precipitation (Optional but Recommended for High Concentrations):

  • If the concentration is >5%, consider concentrating the solution via rotary evaporation to recover the solid (treat as Protocol A). This reduces the volume of high-hazard liquid waste.[1]

Waste Stream Classification

Proper coding ensures regulatory compliance (RCRA in US, EWC in Europe).[1]

Jurisdiction	Classification	Code/Description
US (RCRA)	Non-Listed Hazardous Waste	Not P or U listed. Use generic coding if required by facility (e.g., D001 if ignitable solvent is present).[1] Otherwise, manage as "Non-RCRA Regulated Hazardous Waste - Toxic."[1]
EU (EWC)	Organic Chemical Waste	16 05 06 * (Laboratory chemicals consisting of or containing hazardous substances).[1]
DOT (Transport)	Environmentally Hazardous	UN 3077 (Environmentally hazardous substance, solid, n.o.s.) if shipped in bulk.[1]

Note: Always consult your institution's Environmental Health & Safety (EHS) officer for site-specific codes.[1]

Emergency Spill Response

Scenario: 5g bottle dropped, powder dispersed on benchtop.

• Evacuate & Ventilate: Clear the immediate area.[1]

• Dampen: Do not dry sweep (dust explosion/inhalation risk).[1] Cover the spill with paper towels dampened with Ethanol or Water .[1]

• Scoop: Carefully scoop the damp material into a waste container.[1]

• Wash: Clean the surface with a soap/water solution.[1][8][9] The yellow color is a visual indicator; clean until no color remains.[1]

• Disposal: Treat all cleanup materials (towels, gloves) as Solid Hazardous Waste (Protocol A) .[1]

Operational Workflow Diagram

The following decision tree illustrates the logic flow for disposing of this specific compound.

Figure 1: Decision tree for the safe segregation and packaging of nitro-benzothiazole waste.

References

• U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification.[1] Retrieved from [Link]

• PubChem. (2023).[1] Compound Summary: 2-Amino-6-methoxy-5-nitrobenzothiazole (CAS 29606-67-1).[1] National Center for Biotechnology Information.[1] Retrieved from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. eresearchco.com [eresearchco.com]
• 3. rjptonline.org [rjptonline.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-AMINO-6-METHOXYBENZOTHIAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. 2-氨基-6-甲氧基苯并噻唑 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]

Navigating the Synthesis Frontier: A Guide to Safely Handling 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

For the pioneering researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics, the synthesis of new chemical entities is a journey of both discovery and responsibility. The compound 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, a molecule of interest in various research applications, requires a nuanced and rigorous approach to laboratory safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions. Our goal is to empower you with the knowledge to not only protect yourself and your colleagues but also to ensure the integrity of your groundbreaking research.

Hazard Analysis: Deconstructing the Risk Profile

• Aromatic Nitro Compounds: These compounds are known for their potential toxicity and, in some cases, explosive nature, particularly in polynitrated forms.[1] They can be sensitive to heat, shock, and friction.[1] Many nitro compounds are toxic and can be absorbed through the skin.[1]

• Aromatic Amines: Aromatic amines as a class of compounds are known for their potential to be absorbed through the skin and can be toxic. It is prudent to handle all new compounds and substances of unknown toxicity as toxic substances.

• Benzothiazole Derivatives: While the core structure itself has a wide range of applications, certain derivatives can cause skin and eye irritation.[2]

Based on this analysis, we must assume that 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is a potentially toxic substance that can be harmful if swallowed, inhaled, or absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE): An Integrated Defense

The selection of appropriate PPE is not a one-size-fits-all approach. It is a dynamic process that depends on the specific laboratory operations being performed. The following table outlines the recommended PPE for handling 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.	Double-gloving with a heavier-duty outer glove is recommended. Butyl rubber gloves are highly effective against nitro compounds.[3] Neoprene or PVC gloves are a good choice for protection against amines.[4]	A flame-resistant lab coat is recommended, especially when working with flammable solvents.[1]	If handling the powder outside of a certified chemical fume hood, a half-face or full-face respirator with organic vapor cartridges and P95 or P100 particulate filters should be used.[5][6][7]
Running reactions and work-up	Chemical splash goggles. A face shield should be worn when there is a significant splash hazard.	Double-gloving with butyl rubber or neoprene gloves.	Flame-resistant lab coat.	All operations should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]
Purification (e.g., chromatography)	Chemical splash goggles.	Double-gloving with butyl rubber or neoprene gloves.	Flame-resistant lab coat.	Work should be performed in a well-ventilated area, preferably a chemical fume hood.

PPE Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate PPE for handling 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.

Caption: A flowchart outlining the decision-making process for selecting appropriate PPE.

Operational Plan: Safe Handling from Benchtop to Storage

A meticulous operational plan is crucial for minimizing exposure and preventing accidents.

Engineering Controls

• Chemical Fume Hood: All work with 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, especially the handling of the solid powder and the execution of reactions, must be performed in a certified chemical fume hood to minimize inhalation exposure.[1]

• Ventilation: Ensure adequate general laboratory ventilation.

Standard Operating Procedures (SOPs)

• Preparation: Before starting any work, ensure that all necessary PPE is available and in good condition. Locate the nearest safety shower and eyewash station.

• Weighing: Weigh the solid compound in a fume hood. Use a disposable weighing boat to prevent contamination of balances.

• Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Conduct all reactions in a fume hood. Use appropriate reaction vessels and ensure that heating and stirring are well-controlled.

• Storage: Store 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1] The container should be tightly sealed and clearly labeled.

Emergency Procedures: Preparedness for the Unexpected

Even with the best precautions, accidents can happen. A clear and practiced emergency plan is essential.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek medical attention.
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill	For a minor spill, alert others in the area.[9] Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).[1] Carefully collect the absorbed material into a labeled hazardous waste container.[9] Clean the spill area with soap and water.[1] For a major spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[9]

Disposal Plan: Responsible Stewardship

The proper disposal of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine and its associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Collection

• Solid Waste: Collect all solid waste, including contaminated weighing boats and absorbent materials from spills, in a dedicated and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Dispose of any contaminated sharps (needles, razor blades) in a designated sharps container.

Disposal Method

The recommended method for the disposal of halogenated nitroaromatic compounds is high-temperature incineration by a licensed hazardous waste disposal contractor.[10] While 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine is not halogenated, incineration remains the most effective method for destroying toxic organic compounds.

Institutional Procedures

Always follow your institution's specific procedures for hazardous waste disposal. Contact your EHS department to arrange for the pickup and disposal of all waste generated from handling this compound.

Waste Disposal Workflow

The following diagram provides a clear workflow for the proper disposal of waste containing 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine.

Caption: A step-by-step guide for the safe segregation and disposal of chemical waste.

By adhering to these comprehensive guidelines, you can confidently and safely handle 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, ensuring that your pursuit of scientific advancement is grounded in a culture of safety and responsibility.

References

• SKC Ltd. (n.d.). TEST KIT Instructions Aromatic Amines. Retrieved from [Link]

• Environmental Health and Safety, University of Missouri. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• Allergy Control Products. (n.d.). 3M 6001 Organic Vapor Cartridges for Reusable Respirators 1-Pair. Retrieved from [Link]

• Office of Environment, Health & Safety, UC Berkeley. (n.d.). Glove Selection Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Safe disposal of carcinogenic nitrosamines. Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• Droppe. (2024, December 20). Choosing the Right Glove Material: Guide to Chemical Protection. Retrieved from [Link]

• The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. (2025, September 6). Retrieved from [Link]

• Environmental Health & Safety Office, Oakland University. (2025-2026). Spill Control/Emergency Response. Retrieved from [Link]

• Petro Marine, Division of A&M Industrial. (n.d.). North Respirator Combination Gas Vapor and Particulate Filter Cartridges. Retrieved from [Link]

• Community Sustainability Workgroup. (n.d.). Biodegradation of Nitroaromatic Compounds and Explosives. Retrieved from [Link]

• Cole-Parmer. (2004, October 5). Material Safety Data Sheet. Retrieved from [Link]

• Environmental Health and Safety, The University of Iowa. (n.d.). Spill/Emergency Planning. Retrieved from [Link]

• UPCommons. (2013, March 17). Removal of aromatic amines and decolourisation of azo dye baths by electrochemical treatment. Retrieved from [Link]

• Northwestern University. (n.d.). Cartridge Selection. Retrieved from [Link]

• Environmental Health and Safety, Princeton University. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• L2 Supplies & Services. (n.d.). 6001 Respirator Cartridge for Certain Organic Vapors, 2/Pack. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• SKC Inc. (2023, December 22). Aromatic Amine DECONtamination Solution. Retrieved from [Link]

• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.

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